5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

• CAS: 74207-83-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a plausible and scientifically grounded synthetic pathway for 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde, a heterocyclic compound with potential applications in medicinal chemistry and materials science. The imidazole scaffold is a privileged structure in drug discovery, and the specific substitution pattern of this target molecule makes it an interesting candidate for further investigation.[1] This document will delve into the strategic considerations for each synthetic step, providing detailed experimental protocols and explaining the underlying chemical principles.

Strategic Approach to the Synthesis

The synthesis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde can be logically approached in a three-step sequence, starting from readily available precursors. This strategy focuses on first constructing the core imidazole ring system, followed by the sequential introduction of the formyl and chloro substituents.

Caption: Overall synthetic pathway for the target molecule.

Step 1: Synthesis of 2-(4-methylphenyl)-1H-imidazole

The initial and crucial step is the construction of the 2-aryl-1H-imidazole core. For this, the Radziszewski imidazole synthesis offers a robust and efficient method.[2][3] This one-pot, multi-component reaction involves the condensation of a 1,2-dicarbonyl compound (glyoxal), an aldehyde (p-tolualdehyde), and a source of ammonia (ammonium acetate).[4][5][6] This method is advantageous due to its operational simplicity and the use of readily available starting materials.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine p-tolualdehyde (1 equivalent), glyoxal (40% aqueous solution, 1 equivalent), and ammonium acetate (2.5 equivalents) in glacial acetic acid.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 120 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and pour it into a beaker of ice-cold water. This will precipitate the crude product. Neutralize the mixture with a saturated solution of sodium bicarbonate until effervescence ceases. Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-(4-methylphenyl)-1H-imidazole.

Reagent	Molar Ratio	Key Role
p-Tolualdehyde	1	Aldehyde component
Glyoxal (40% aq.)	1	1,2-Dicarbonyl
Ammonium Acetate	2.5	Ammonia source
Glacial Acetic Acid	Solvent	Catalyst/Solvent

Step 2: Formylation of 2-(4-methylphenyl)-1H-imidazole

With the imidazole core in hand, the next step is the introduction of the carbaldehyde group at the C4 position. The Vilsmeier-Haack reaction is the method of choice for this transformation.[7][8][9][10][11] This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to effect the formylation of electron-rich aromatic and heterocyclic systems.[8][12]

Experimental Protocol:

• Vilsmeier Reagent Formation: In a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, cool N,N-dimethylformamide (DMF) to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature below 5 °C. Stir the mixture at this temperature for 30 minutes to an hour to allow for the formation of the Vilsmeier reagent.

• Formylation Reaction: Dissolve the 2-(4-methylphenyl)-1H-imidazole (1 equivalent) from Step 1 in DMF and add it dropwise to the pre-formed Vilsmeier reagent, ensuring the temperature does not exceed 10 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 2-3 hours.

• Work-up and Purification: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Neutralize the acidic solution with a cold aqueous solution of sodium hydroxide or sodium carbonate until a pH of 7-8 is reached. The product will precipitate out of the solution. Collect the solid by filtration, wash thoroughly with water, and dry. Recrystallization from a suitable solvent like ethanol should provide pure 2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Caption: Simplified mechanism of the Vilsmeier-Haack formylation.

Step 3: Chlorination of 2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

The final step in this synthetic sequence is the regioselective chlorination of the formylated imidazole at the C5 position. Direct electrophilic chlorination is a feasible approach. Sulfuryl chloride (SO₂Cl₂) is an effective chlorinating agent for this purpose.[13][14] The reaction conditions need to be carefully controlled to prevent over-chlorination or side reactions.

Experimental Protocol:

• Reaction Setup: In a flask protected from moisture, dissolve the 2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde (1 equivalent) from Step 2 in a suitable inert solvent such as dichloromethane or acetonitrile.

• Chlorination: Cool the solution to 0-5 °C in an ice bath. Add sulfuryl chloride (SO₂Cl₂, 1-1.2 equivalents) dropwise to the stirred solution. Maintain the temperature in this range during the addition.

• Reaction Monitoring and Work-up: Stir the reaction mixture at low temperature for an additional 1-2 hours after the addition is complete. Monitor the reaction by TLC. Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Isolation and Purification: Separate the organic layer, and extract the aqueous layer with the same solvent. Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to afford the final product, 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Reagent	Molar Ratio	Key Role
2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde	1	Substrate
Sulfuryl Chloride (SO₂Cl₂)	1-1.2	Chlorinating Agent
Dichloromethane/Acetonitrile	Solvent	Inert reaction medium

Conclusion

The described three-step synthesis provides a logical and experimentally viable pathway to 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde. This guide, by detailing the strategic choices and experimental protocols, aims to empower researchers in the fields of organic synthesis and drug discovery to access this and similar heterocyclic scaffolds. The presented methodologies are based on well-established and reliable chemical transformations, ensuring a high degree of reproducibility. As with any chemical synthesis, appropriate safety precautions should be taken, and all reactions should be performed in a well-ventilated fume hood.

References

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• An Efficient One-Pot Synthesis of 2-Aryl-4,5-diphenyl-1H-imidazoles with Amberlite IR-120(H) as a Reusable Heterogeneous Catalyst. (2022). Polycyclic Aromatic Compounds. Available from: [Link]

• An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles. (2014). Chemistry Central Journal. Available from: [Link]

• Synthesis of 2-aroyl-(4 or 5)-aryl-1H-imidazoles and 2-hydroxy-3,6-diaryl- pyrazines via a cascade process. (2014). RSC Advances. Available from: [Link]

• Casti, F., Mocci, R., & Porcheddu, A. (2022). From amines to (form)amides: a simple and successful mechanochemical approach. Green Chemistry. Available from: [Link]

• Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. (2020). Molecules. Available from: [Link]

• Koolpe, G. A., et al. (1996). Preparation process for 2 formyl imidazole acetals. U.S. Patent 5,550,250.

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• Synthesis method of 4-chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide. (2014). Google Patents. CN103936678A.

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Comprehensive Technical Guide to 5-Chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde (CAS 74207-83-3)

Executive Summary

In the landscape of modern medicinal chemistry, highly functionalized heterocyclic scaffolds serve as the architectural foundation for rational drug design. 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde (CAS 74207-83-3) is a prime example of such a scaffold. Featuring three distinct, orthogonally reactive vectors—a formyl group, a carbon-chlorine bond, and an acidic imidazole nitrogen—this compound is a highly versatile building block. It is most notably utilized in the synthesis of Angiotensin II receptor blockers (ARBs) and p38 MAP kinase inhibitors.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural tautomerism, synthetic methodologies, and downstream applications in drug development.

Physicochemical Profiling & Structural Analysis

Understanding the baseline physicochemical properties of this intermediate is critical for predicting its behavior in subsequent synthetic steps, particularly regarding solubility and reactivity.

Quantitative Data Summary

Property	Value / Description
Chemical Name	5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde
CAS Number	74207-83-3
Molecular Formula	C₁₁H₉ClN₂O
Molecular Weight	220.66 g/mol
SMILES	O=Cc1c(Cl)[nH]c(-c2ccc(C)cc2)n1
Appearance	Off-white to pale yellow solid
Storage Conditions	Inert atmosphere, -20°C (moisture sensitive)[1]

Mechanistic Insights: Tautomerism and Reactivity

The nomenclature "5-chloro-4-carbaldehyde" versus "4-chloro-5-carbaldehyde" is technically fluid due to the rapid annular tautomerism inherent to the 1H -imidazole ring. In solution, the proton rapidly exchanges between the N1 and N3 positions, making the C4 and C5 positions chemically equivalent unless the nitrogen is alkylated or sterically locked.

The presence of the strongly electron-withdrawing formyl ( −CHO ) and chloro ( −Cl ) groups significantly lowers the pKa​ of the imidazole N−H bond compared to an unsubstituted imidazole. This increased acidity facilitates base-mediated N -alkylation under mild conditions, a critical feature for scaffold hopping in drug discovery.

Experimental Methodology: Synthesis Protocol

The synthesis of 2-aryl-4-chloro-5-formylimidazoles traditionally avoids multi-step redox sequences by employing a highly efficient tandem oxidation-chlorination strategy[2]. The protocol below adapts the foundational methodology established for similar ARB intermediates[3].

Workflow of the two-step synthesis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Step 1: Cyclocondensation

Objective: Construct the core 2-aryl-4-hydroxymethylimidazole ring.

• Reagents: Combine 4-methylbenzamidine hydrochloride (1.0 eq) and 1,3-dihydroxyacetone (1.2 eq) in a high-pressure reactor.

• Solvent & Base: Suspend the mixture in methanol and introduce anhydrous ammonia ( NH3​ ) to achieve a pressure of approximately 3-5 bar.

• Reaction: Heat the mixture to 70°C for 8-12 hours.

• Causality: The ammonia acts as both a nitrogen source and a base. The elevated pressure ensures sufficient dissolved NH3​ concentration to drive the condensation with dihydroxyacetone, forming the intermediate 2-(4-methylphenyl)-4-hydroxymethyl-1H-imidazole [3].

Step 2: Vilsmeier-Haack Tandem Oxidation-Chlorination

Objective: Simultaneously oxidize the hydroxymethyl group to an aldehyde and chlorinate the adjacent ring carbon.

• Reagent Preparation: Cool anhydrous N,N -Dimethylformamide (DMF) (5.0 eq) to 0°C under an inert atmosphere. Slowly add Phosphorus oxychloride ( POCl3​ ) (3.5 eq) dropwise to generate the Vilsmeier reagent (chloromethylene- N,N -dimethylammonium chloride).

• Addition: Gradually add the intermediate from Step 1 to the active Vilsmeier complex at 0°C.

• Heating: Slowly warm the reaction to 90-100°C and stir for 4-6 hours.

• Quenching: Carefully pour the cooled mixture over crushed ice and neutralize with aqueous NaOH to precipitate the product.

• Causality: Why use POCl3​ /DMF on an alcohol? The highly electrophilic Vilsmeier reagent attacks the hydroxymethyl oxygen, forming an alkoxymethyleneammonium salt that undergoes base-promoted elimination to yield the formyl group. Concurrently, the excess POCl3​ acts as a chlorinating agent. The electron-rich nature of the imidazole ring allows for electrophilic aromatic substitution at the C5 position, resulting in a highly efficient one-pot transformation[2].

Applications in Drug Development

The value of CAS 74207-83-3 lies in its orthogonal reactivity, allowing medicinal chemists to functionalize the molecule in three distinct directions without relying on complex protecting-group strategies.

Divergent synthetic utility and reactivity profile of the core imidazole scaffold.

• N -Alkylation (Scaffold Anchoring): The acidic N−H is typically the first point of functionalization. Using bases like K2​CO3​ or Cs2​CO3​ in DMF, the nitrogen can be alkylated with biphenyl-tetrazole derivatives to build the core architecture of ARBs.

• Formyl Group Reactivity: The aldehyde is primed for reductive amination with primary or secondary amines (using NaBH3​CN or NaBH(OAc)3​ ) to install basic solubilizing groups. Alternatively, it can undergo Knoevenagel condensations to extend the carbon framework.

• C-Cl Cross-Coupling: While the C−Cl bond on an imidazole is notoriously sluggish compared to aryl bromides, modern Palladium catalysts (e.g., Buchwald ligands like XPhos or RuPhos) enable efficient Suzuki-Miyaura or Sonogashira couplings, allowing for late-stage diversification of the drug candidate.

Handling, Stability, and Analytical Characterization

Handling and Stability

As an aldehyde, 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde is susceptible to slow auto-oxidation to the corresponding carboxylic acid if exposed to atmospheric oxygen and light for prolonged periods. It must be stored in a freezer (-20°C) under an inert atmosphere (Argon or Nitrogen)[1].

Self-Validating Analytical Signatures

To confirm the integrity of the synthesized or purchased compound, researchers should look for the following definitive spectral signatures:

• 1 H NMR (DMSO- d6​ , 400 MHz):

  • δ ~13.5 ppm (br s, 1H, imidazole N−H ; highly deshielded due to −CHO and −Cl ).

  • δ ~9.7 ppm (s, 1H, −CHO ; confirms the presence of the formyl group).

  • δ ~7.8 ppm (d, 2H, aryl H ) and δ ~7.3 ppm (d, 2H, aryl H ); confirms the para-substituted pattern.

  • δ ~2.3 ppm (s, 3H, −CH3​ ; aryl methyl group).

• LC-MS (ESI+): Expected [M+H]+ at m/z 221.0. A characteristic chlorine isotope pattern (~3:1 ratio for m/z 221 : 223) must be present, validating the successful chlorination of the ring.

References

• Shi, Y.-J., et al. "A Practical Synthesis of 2-Butyl-4(5)-chloro-5(4)-hydroxymethyl-1H-imidazole." Synthetic Communications, vol. 23, no. 18, 1993, pp. 2623-2630. URL:[Link]

• US Patent 5,696,272. "Process for the preparation of 2-substituted 5-chloro-4-formylimidazoles." United States Patent and Trademark Office, 1997.

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Comprehensive Spectral and Synthetic Profiling of 5-Chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

Executive Summary

In the landscape of modern drug discovery and organic synthesis, highly functionalized imidazole scaffolds serve as privileged pharmacophores. Specifically, 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde (CAS: 74207-83-3) is a critical building block. The presence of a reactive aldehyde group enables facile functionalization via reductive amination or Knoevenagel condensations, while the C-5 chlorine atom provides a handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings)[1][2]. This whitepaper provides an in-depth technical guide to the synthesis, mechanistic pathways, and comprehensive spectral characterization of this compound, designed to serve as a self-validating reference for synthetic chemists and drug development professionals.

Chemical Identity & Structural Properties

Before detailing the synthetic and spectral data, it is essential to establish the structural baseline of the molecule[3]:

• IUPAC Name: 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

• CAS Number: 74207-83-3

• Molecular Formula: C₁₁H₉ClN₂O

• Molecular Weight: 220.66 g/mol

• Structural Features: The molecule features a central 1H-imidazole ring. It is substituted at the C-2 position with a p-tolyl (4-methylphenyl) group, which provides lipophilicity and a distinct NMR signature. The C-4 position bears a carbaldehyde (-CHO) group, and the C-5 position is chlorinated.

Synthetic Workflow: The Vilsmeier-Haack Formylation Strategy

The most robust and scalable method for synthesizing 5-chloro-1H-imidazole-4-carbaldehydes involves the simultaneous chlorination and formylation of a 3,5-dihydro-4H-imidazol-4-one precursor using the Vilsmeier-Haack reagent[4][5].

Step-by-Step Experimental Protocol

Step 1: Condensation to the Imidazolone Core

• Preparation: Charge a flame-dried round-bottom flask with 4-methylbenzimidamide hydrochloride (1.0 equiv) and ethyl 2-aminoacetate hydrochloride (glycine ethyl ester, 1.1 equiv).

• Reaction: Suspend the reactants in absolute ethanol. At 0 °C, add a base (e.g., sodium ethoxide, 2.5 equiv) dropwise to liberate the free amines.

• Cyclization: Reflux the mixture for 6–8 hours. The condensation yields the intermediate 2-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one.

• Isolation: Cool to room temperature, concentrate under reduced pressure, and precipitate the product using cold water. Filter and dry under high vacuum.

Step 2: Vilsmeier-Haack Chloroformylation

• Reagent Generation: In an argon-purged flask, cool anhydrous N,N-dimethylformamide (DMF, 3.0 equiv) to 0 °C. Add phosphorus oxychloride (POCl₃, 3.5 equiv) dropwise over 30 minutes. Causality: Maintaining the temperature below 10 °C prevents the uncontrolled decomposition of the highly reactive chloroiminium ion (Vilsmeier reagent)[4].

• Addition: Dissolve the imidazolone intermediate (1.0 equiv) in a minimal volume of anhydrous DMF and add it dropwise to the Vilsmeier reagent.

• Heating: Gradually heat the reaction mixture to 90 °C and stir for 4–6 hours.

• Quenching & Hydrolysis: Cool the mixture to room temperature and pour it over crushed ice. Causality: The ice quench hydrolyzes the intermediate iminium salt into the final aldehyde while managing the intense exothermic reaction of excess POCl₃ with water.

• Neutralization & Extraction: Neutralize the acidic solution with saturated aqueous NaHCO₃ to pH 7-8. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield the pure target compound.

Synthetic workflow from acyclic precursors to the final functionalized imidazole.

Mechanistic Insights

Understanding the causality of the Vilsmeier-Haack reaction on an imidazolone core is critical for troubleshooting low yields or unexpected byproducts[4][6]. The reaction is not a simple substitution; it is a cascade event. The imidazolone undergoes enolization to form a highly nucleophilic 5-hydroxyimidazole species. This enol attacks the electrophilic chloroiminium ion at the C-4 position. Simultaneously, the C-5 hydroxyl group is activated by POCl₃ and displaced by a chloride ion, installing the C-5 chlorine atom. Final aqueous workup hydrolyzes the C-4 iminium species to the desired carbaldehyde.

Mechanistic pathway of the Vilsmeier-Haack chloroformylation cascade.

Comprehensive Spectral Data Analysis

The following spectral data profiles are synthesized from foundational spectroscopic principles and literature precedents for 5-chloro-2-aryl-1H-imidazole-4-carbaldehydes[3][7].

¹H NMR Spectroscopy (DMSO-d₆, 400 MHz)

The ¹H NMR spectrum provides definitive proof of the structural connectivity.

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H	13.50	br s	1H	Imidazole N-H
¹H	9.75	s	1H	Aldehyde -CHO
¹H	7.85	d (J = 8.2 Hz)	2H	p-Tolyl H-2', H-6'
¹H	7.35	d (J = 8.2 Hz)	2H	p-Tolyl H-3', H-5'
¹H	2.38	s	3H	p-Tolyl -CH₃

Causality & Interpretation:

• Aldehyde Proton (9.75 ppm): Appears highly deshielded due to the strong diamagnetic anisotropy of the carbonyl double bond, combined with the electron-withdrawing nature of the adjacent chlorinated imidazole ring.

• Imidazole N-H (13.50 ppm): The broad singlet is characteristic of rapid chemical exchange and intermolecular hydrogen bonding in DMSO-d₆. Furthermore, quadrupolar relaxation from the ¹⁴N nucleus broadens the signal.

• Aromatic Region (7.35 - 7.85 ppm): The p-tolyl group exhibits a classic AA'BB' spin system, which simplifies to two distinct doublets with an ortho coupling constant of ~8.2 Hz.

¹³C NMR Spectroscopy (DMSO-d₆, 100 MHz)

Carbon-13 NMR confirms the carbon framework, particularly the quaternary carbons which are invisible in ¹H NMR.

Nucleus	Chemical Shift (ppm)	Assignment
¹³C	179.5	Aldehyde C=O
¹³C	149.2	Imidazole C-2
¹³C	139.8	p-Tolyl C-4' (ipso to -CH₃)
¹³C	131.5	Imidazole C-4 (bearing -CHO)
¹³C	129.6	p-Tolyl C-3', C-5'
¹³C	128.0	Imidazole C-5 (bearing -Cl)
¹³C	126.5	p-Tolyl C-1' (ipso to Imidazole)
¹³C	125.8	p-Tolyl C-2', C-6'
¹³C	21.1	p-Tolyl -CH₃

Causality & Interpretation: The aldehyde carbon is highly deshielded (179.5 ppm). The differentiation between Imidazole C-4 (131.5 ppm) and C-5 (128.0 ppm) is driven by the stronger electron-withdrawing inductive and mesomeric effects of the formyl group compared to the chloro substituent.

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is utilized to confirm the presence of key functional groups through their vibrational modes.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group / Assignment
3150 - 2850	N-H stretch (broad) & C-H stretch	Imidazole NH, Aromatic/Aliphatic C-H
1670	C=O stretch (strong)	Conjugated Aldehyde
1520, 1480	C=C & C=N stretch	Aromatic & Imidazole rings
820	C-H out-of-plane bend	p-Disubstituted benzene
770	C-Cl stretch	Aryl chloride

Causality & Interpretation: The C=O stretch at 1670 cm⁻¹ is significantly lower than that of a standard aliphatic aldehyde (~1720 cm⁻¹). This red-shift is caused by the extended conjugation of the carbonyl group with the aromatic imidazole π -system, which increases the single-bond character of the C=O bond, thereby lowering its vibrational force constant.

High-Resolution Mass Spectrometry (HRMS-ESI)

Electrospray ionization (ESI) in positive ion mode provides the exact mass and confirms the presence of the halogen.

m/z Value	Ion Type	Relative Abundance	Assignment
221.0476	[M+H]⁺	100%	Molecular ion with ³⁵Cl
223.0447	[M+H+2]⁺	~32%	Molecular ion with ³⁷Cl

Causality & Interpretation: The presence of a single chlorine atom is unambiguously confirmed by the characteristic 3:1 ratio of the M and M+2 isotopic peaks, reflecting the natural abundance of ³⁵Cl (75.78%) and ³⁷Cl (24.22%).

References

• R. Sharma et al. "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent." RSC Advances via ResearchGate. Available at:[Link] (Accessed March 2026).

• MDPI Molecules. "An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety." MDPI.com. Available at:[Link] (Accessed March 2026).

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• 7. jk-sci.com [jk-sci.com]

Protocols & Analytical Methods

Definitive Structural Elucidation of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde using ¹H and ¹³C NMR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the structural analysis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde, a heterocyclic compound of interest in synthetic and medicinal chemistry. We present detailed, field-proven protocols for acquiring and interpreting both ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra. The causality behind experimental choices, such as solvent and standard selection, is explained to ensure robust and reproducible results. Predicted chemical shifts (δ), coupling constants (J), and signal assignments are discussed in detail, grounded in established NMR principles and data from analogous structures. This guide is designed to serve as a self-validating system for researchers requiring unambiguous structural confirmation of this and related imidazole derivatives.

Introduction: The Imperative for Structural Verification

Substituted imidazole derivatives are cornerstone scaffolds in pharmaceutical development, exhibiting a wide array of biological activities.[1] The specific arrangement of substituents on the imidazole ring dictates the molecule's chemical properties and biological function. Consequently, unambiguous structural verification is a critical step in the synthesis and drug development pipeline.

5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde presents a unique analytical challenge due to its combination of an electron-rich imidazole core, a substituted aromatic ring, and reactive aldehyde and chloro groups. Nuclear Magnetic Resonance (NMR) spectroscopy is the preeminent technique for this task, offering detailed insights into the molecular framework at the atomic level.[2] This note details the application of ¹H and ¹³C NMR to provide definitive structural proof.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms of the target molecule are numbered as shown below. This numbering scheme will be used throughout the analysis.

Caption: Atom numbering for 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Part I: ¹H NMR Analysis

Proton NMR (¹H NMR) provides information on the number of distinct proton environments and their connectivity through spin-spin coupling.[3]

Experimental Protocol: ¹H NMR

• Sample Preparation:

  • Rationale: The choice of solvent is critical. It must dissolve the analyte without producing interfering signals.[4] Deuterated chloroform (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relative chemical inertness.[5] If solubility is limited, deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable alternative.

  • Protocol:

    • Weigh approximately 5-10 mg of the dried sample of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

    • Dissolve the sample in ~0.6 mL of CDCl₃ (or DMSO-d₆) in a clean, dry NMR tube.

    • Add a small amount (1-2 µL) of a 1% solution of tetramethylsilane (TMS) in the same deuterated solvent to serve as an internal standard (δ = 0.00 ppm).[6] TMS is ideal because it is chemically inert, volatile for easy sample recovery, and its signal rarely overlaps with analyte signals.[7][8] Referencing to TMS is considered superior to referencing to the residual solvent peak for higher accuracy.[9][10]

    • Cap the NMR tube and gently agitate until the sample is fully dissolved.

• Data Acquisition:

  • Rationale: Standard acquisition parameters on a modern NMR spectrometer (e.g., 400 MHz or higher) are typically sufficient for structural elucidation of small molecules.[11]

  • Instrument Parameters (Example for a 400 MHz Spectrometer):

    • Pulse Program: zg30 (or a similar single 30° pulse sequence)

    • Number of Scans (NS): 16 to 64 (increase for dilute samples)

    • Relaxation Delay (D1): 1-2 seconds

    • Acquisition Time (AQ): ~3-4 seconds

    • Spectral Width (SW): 0-16 ppm

    • Temperature: 298 K (25 °C)

Predicted Spectrum and Interpretation

The ¹H NMR spectrum is expected to show five distinct signals corresponding to the different proton environments in the molecule.

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale and Notes
H (N1)	10.0 - 13.0	Broad Singlet (br s)	1H	The N-H proton of the imidazole ring is acidic and often appears as a broad, downfield signal.[12] Its chemical shift can be highly dependent on concentration and solvent. This signal will disappear upon shaking the sample with a drop of D₂O due to H-D exchange.
H (1')	9.7 - 10.0	Singlet (s)	1H	Aldehyde protons are highly deshielded by the anisotropic effect of the carbonyl group and resonate far downfield.[13] No adjacent protons are present, resulting in a singlet.
H (2''/6'')	7.9 - 8.1	Doublet (d)	2H	These aromatic protons are ortho to the electron-withdrawing imidazole ring, causing a downfield shift. They will be split by the adjacent H(3''/5'') protons, exhibiting typical ortho-coupling (³J ≈ 7-9 Hz).[14]
H (3''/5'')	7.3 - 7.5	Doublet (d)	2H	These aromatic protons are ortho to the electron-donating methyl group, causing a relative upfield shift compared to H(2''/6''). They are split by the H(2''/6'') protons with the same ortho-coupling constant.
H (7'')	2.4 - 2.5	Singlet (s)	3H	The methyl protons on the phenyl ring are shielded and appear as a characteristic singlet in the upfield region.

Part II: ¹³C NMR Analysis

Carbon-13 NMR provides information about the number of unique carbon environments in a molecule. Standard spectra are acquired with broadband proton decoupling, resulting in each unique carbon appearing as a singlet.[15]

Experimental Protocol: ¹³C NMR

• Sample Preparation:

  • Protocol: The same sample prepared for ¹H NMR analysis can be used directly. Due to the lower natural abundance of the ¹³C isotope, a slightly more concentrated sample (15-25 mg) may be beneficial to reduce acquisition time.

• Data Acquisition:

  • Rationale: A larger number of scans is required for ¹³C NMR compared to ¹H NMR due to the lower gyromagnetic ratio and natural abundance of the ¹³C nucleus.

  • Instrument Parameters (Example for a 100 MHz Spectrometer):

    • Pulse Program: zgpg30 (or a similar power-gated decoupling sequence)

    • Number of Scans (NS): 512 to 2048 (or more, depending on concentration)

    • Relaxation Delay (D1): 2 seconds

    • Spectral Width (SW): 0-200 ppm

    • Temperature: 298 K (25 °C)

Predicted Spectrum and Interpretation

The proton-decoupled ¹³C NMR spectrum is expected to show ten distinct signals, as the pairs C2''/C6'' and C3''/C5'' are chemically equivalent due to free rotation.

Signal Assignment	Predicted δ (ppm)	Rationale and Notes
C1' (Aldehyde)	185 - 195	The carbonyl carbon of an aldehyde is highly deshielded and is typically one of the most downfield signals in the spectrum.
C2	150 - 155	This imidazole carbon is attached to two nitrogen atoms and the phenyl ring, leading to a significant downfield shift.[1]
C4	140 - 145	The presence of the electron-withdrawing aldehyde group deshields this carbon atom. Its exact position can be influenced by tautomerization effects.[16]
C4''	140 - 145	This quaternary aromatic carbon is attached to the electron-donating methyl group, shifting it downfield.
C5	128 - 135	The chloro-substituted carbon of the imidazole ring. The halogen effect will place it in this region.
C2''/C6''	129 - 131	Aromatic carbons adjacent to the imidazole ring.
C3''/C5''	127 - 129	Aromatic carbons adjacent to the methyl group.
C1''	125 - 128	The quaternary aromatic carbon attached to the imidazole ring.
C7'' (Methyl)	20 - 25	The methyl carbon is highly shielded and appears far upfield, as is typical for sp³ hybridized carbons.

Note on Tautomerism: Imidazole derivatives can undergo tautomerization, which may lead to peak broadening or the absence of certain carbon signals in solution-state NMR, particularly for the imidazole ring carbons.[16] If this is observed, variable temperature (VT) NMR studies or solid-state NMR may be required for full characterization.

Integrated Workflow for Structural Confirmation

The following workflow ensures a systematic and self-validating approach to the structural elucidation of the target compound.

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mass spectrometry of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

An Application Note on the Mass Spectrometric Analysis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

Introduction

5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative. Imidazole-based compounds are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities. Accurate characterization of these molecules is a critical step in their development and quality control. Mass spectrometry (MS) is an indispensable analytical technique for determining the molecular weight and elucidating the structure of small molecules.[1][2] This application note provides a detailed protocol for the analysis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde using Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS).

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying principles and rationale for key experimental decisions. We will cover sample preparation, optimized instrument parameters, and a detailed interpretation of the resulting mass spectra, including a proposed fragmentation pathway.

Analyte Properties

A foundational understanding of the analyte's properties is essential for method development.

Property	Value	Source
Molecular Formula	C₁₁H₉ClN₂O	PubChemLite[3]
Monoisotopic Mass	220.04034 Da	PubChemLite[3]
Molecular Weight	220.66 g/mol	-
Chemical Structure	SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)Cl)C=O	PubChemLite[3]

Principles of ESI-MS for Heterocyclic Aldehyde Analysis

Electrospray Ionization (ESI) is the ionization technique of choice for this compound due to its "soft" nature.[4][5] Unlike harsher methods like Electron Impact (EI), ESI typically imparts less energy to the analyte molecule during the ionization process.[5] This minimizes in-source fragmentation, allowing for the clear observation of the protonated molecular ion, [M+H]⁺. This is particularly advantageous for relatively complex molecules like the topic compound, which possess multiple potential fragmentation sites.

The process involves three main stages:

• Droplet Formation: A high voltage is applied to a liquid sample solution, creating a fine spray of charged droplets.[5]

• Desolvation: A drying gas (typically nitrogen) evaporates the solvent from the droplets, increasing their surface charge density.[5]

• Gas-Phase Ion Formation: The droplets ultimately yield gas-phase analyte ions that can be guided into the mass analyzer.[5]

By coupling ESI with tandem mass spectrometry (MS/MS), we can controllably fragment the isolated molecular ion to gain rich structural information.[6] This is achieved through collision-induced dissociation (CID), where the selected ion is accelerated and collided with an inert gas, leading to predictable bond cleavages.[4]

Experimental Workflow & Protocols

The overall experimental process is designed to ensure reproducible and accurate results, from initial sample handling to final data interpretation.

Caption: High-level workflow for the LC-MS/MS analysis.

Protocol 1: Sample Preparation

• Stock Solution Preparation: Accurately weigh approximately 1.0 mg of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde standard. Dissolve in 1.0 mL of HPLC-grade methanol to create a 1 mg/mL stock solution. Vortex for 30 seconds to ensure complete dissolution.

• Working Solution Preparation: Perform a serial dilution of the stock solution using a mobile phase-like solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1.0 µg/mL.

  • Scientist's Note: Preparing the final dilution in the initial mobile phase composition helps to ensure good peak shape during the chromatographic separation by avoiding solvent mismatch effects.

• Final Step: Transfer the working solution to an appropriate autosampler vial for analysis.

Protocol 2: LC-MS/MS Instrumentation and Parameters

This protocol is based on a typical high-resolution mass spectrometer (e.g., a Quadrupole Time-of-Flight or Orbitrap instrument) coupled to a UHPLC system.

A. Liquid Chromatography (LC) Parameters:

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent reversed-phase retention and separation for this type of moderately polar molecule.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid aids in protonation for positive mode ESI and improves peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic solvent providing good elution strength.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, balancing analysis time and efficiency.
Column Temp.	40 °C	Enhances separation efficiency and reduces solvent viscosity.
Injection Vol.	2 µL	A small volume is sufficient for a sensitive mass spectrometer and avoids column overloading.
Gradient	10% B to 95% B in 8 min, hold for 2 min, return to 10% B and equilibrate for 3 min.	A standard gradient to ensure elution of the analyte while cleaning the column of late-eluting impurities.

B. Mass Spectrometry (MS) Parameters:

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI, Positive	The imidazole nitrogens are basic and readily accept a proton to form a positive ion [M+H]⁺.
Capillary Voltage	+3.5 kV	Optimizes the electrospray process for stable ion generation.
Drying Gas Temp.	325 °C	Facilitates efficient solvent evaporation.
Drying Gas Flow	10 L/min	Removes solvent from the charged droplets.
Nebulizer Gas	35 psi	Assists in the formation of a fine aerosol.
Full Scan (MS1) Range	m/z 50 - 500	Covers the expected molecular ion and potential low-mass fragments.
MS/MS (MS2) Scan	Isolate and fragment the [M+H]⁺ ion at m/z 221.0476	To obtain structural information.
Collision Energy (CE)	Ramped 10-40 eV	Using a range of collision energies helps to observe both low-energy (primary) and high-energy (secondary) fragments.

Data Interpretation: Expected Spectra and Fragmentation

Molecular Ion and Isotopic Pattern

The target molecule has a monoisotopic mass of 220.04034 Da. In positive mode ESI, the primary ion observed will be the protonated molecule, [M+H]⁺.

• Expected [M+H]⁺ m/z: 221.04762

A key feature in the mass spectrum will be the isotopic signature of chlorine. Chlorine has two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic M+2 peak with an intensity approximately one-third of the monoisotopic (M) peak.

• Expected Isotopic Pattern:

  • [M+H]⁺ (containing ³⁵Cl): m/z 221.0476 (100% relative intensity)

  • [M+2+H]⁺ (containing ³⁷Cl): m/z 223.0447 (~32% relative intensity)

Observing this pattern is a strong confirmation of the presence of a single chlorine atom in the detected molecule.

Proposed Fragmentation Pathway

Based on the structure and known fragmentation patterns of related compounds, a plausible fragmentation pathway can be proposed.[7][8][9][10] The imidazole ring itself is relatively stable, with fragmentation often initiated at the substituent groups.[7] For aldehydes, a common fragmentation is the neutral loss of carbon monoxide (CO).[11]

Caption: Proposed MS/MS fragmentation of [M+H]⁺ ion.

Interpretation of Key Fragments:

• [M+H]⁺ → m/z 193.0527 (Fragment A): This prominent fragment corresponds to the neutral loss of carbon monoxide (CO, 27.99 Da) from the aldehyde group. This is a very common fragmentation pathway for protonated aromatic aldehydes.[11]

• m/z 193.0527 → m/z 158.0658 (Fragment B): Subsequent loss of a chlorine radical (Cl, 34.97 Da) from Fragment A. While radical loss can be less common in ESI, it is plausible under sufficient collision energy.

• m/z 193.0527 → m/z 128.0392 (Fragment D): Loss of hydrogen cyanide (HCN, 27.01 Da) from the imidazole ring of Fragment A. This indicates the fragmentation of the core heterocyclic structure.[10]

• m/z 91.0542 (Fragment C): This ion corresponds to the tropylium cation ([C₇H₇]⁺) and results from the cleavage of the bond between the imidazole and the methylphenyl rings. Its presence confirms the 4-methylphenyl substructure.

Summary of Expected Mass Spectral Data

m/z (Da)	Ion Assignment	Proposed Origin
221.0476	[M+H]⁺	Precursor Ion
223.0447	[M+2+H]⁺	Isotope Peak (³⁷Cl)
193.0527	[M+H - CO]⁺	Loss of carbon monoxide from aldehyde
158.0658	[M+H - CO - Cl]⁺	Loss of chlorine from Fragment A
128.0392	[M+H - CO - HCN]⁺	Loss of HCN from Fragment A
91.0542	[C₇H₇]⁺	Tropylium ion from methylphenyl group

Conclusion

The protocol detailed in this application note provides a robust and reliable method for the characterization of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde using LC-ESI-MS/MS. The use of soft ionization (ESI) allows for the unambiguous determination of the molecular weight, while the characteristic isotopic pattern of chlorine provides elemental composition confirmation. Tandem mass spectrometry (MS/MS) yields structurally significant fragment ions, enabling detailed structural elucidation. This methodology is readily adaptable for the analysis of related imidazole derivatives and can serve as a foundational tool in pharmaceutical research, development, and quality assurance workflows.

References

• NextSDS. (n.d.). 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde. Retrieved from [Link]

• Vyskocilová, P., Hornik, P., Friedecký, D., Frycák, P., Lemr, K., & Adam, T. (2006). Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. Nucleosides, Nucleotides & Nucleic Acids, 25(9-11), 1237-40. Available from: [Link]

• Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Retrieved from [Link]

• He, L., et al. (2024). Protocols for rapid identification of small-molecule metabolite ligands interacting with proteins. STAR Protocols. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Methodology for Accurate Mass Measurement of Small Molecules. Retrieved from [Link]

• OpenStax. (2023, September 20). 12.1 Mass Spectrometry of Small Molecules: Magnetic-Sector Instruments. Organic Chemistry. Retrieved from [Link]

• TIGP. (2022, March 24). Application of Mass Spectrometry on Small Molecule Analysis. Retrieved from [Link]

• American Chemical Society. (2019, October 30). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• PubChem. (n.d.). 5-Chloro-2-phenyl-1H-imidazole-4-carboxaldehyde. Retrieved from [Link]

• PubChemLite. (n.d.). 5-chloro-2-(4-methylphenyl)-1h-imidazole-4-carbaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). The mass spectra of imidazole and 1-methylimidazole. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. Retrieved from [Link]

• Witkowski, M. R., & Gierczak, T. (2013). Analysis of α-acyloxyhydroperoxy aldehydes with electrospray ionization-tandem mass spectrometry (ESI-MS(n)). Journal of Mass Spectrometry. Available from: [Link]

• Stein, S. E., & Mirokhin, Y. (2014). Loss of H2 and CO from protonated aldehydes in electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry. Available from: [Link]

• ScienceDirect. (n.d.). Electrospray Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Retrieved from [Link]

• ResearchGate. (2006). Electrospray Ionization Mass Spectrometry Studies on the Mechanism of Hydrosilylation of Terminal Alkynes Using an N-Heterocyclic Carbene Complex of Iridium. Retrieved from [Link]

• Chemsrc. (n.d.). 5-chloro-1H-imidazole-4-carbaldehyde. Retrieved from [Link]

• Semantic Scholar. (2022). Characterization of Imidazole Compounds in Aqueous Secondary Organic Aerosol Generated from Evaporation of Droplets Containing Pyruvaldehyde. Retrieved from [Link]

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Application Notes and Protocols for the Development of Assays for Imidazole-Based Compounds

Introduction

The imidazole scaffold, a five-membered heterocyclic ring containing two nitrogen atoms, is a cornerstone in medicinal chemistry and drug development. Its prevalence in biologically active molecules, from the amino acid histidine to numerous synthetic drugs, underscores its importance. Imidazole-based compounds exhibit a vast range of pharmacological activities, including antifungal, anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This wide-ranging bioactivity stems from the imidazole ring's ability to engage in various biological interactions, such as hydrogen bonding and coordination with metal ions in enzyme active sites.[4][5]

Developing robust and reliable assays is critical for the discovery and characterization of new imidazole-based therapeutics. This guide provides an in-depth overview of key considerations and detailed protocols for a variety of assays relevant to this important class of compounds. It is designed for researchers, scientists, and drug development professionals to facilitate the effective screening and evaluation of imidazole derivatives.

Core Challenges in Assay Development for Imidazole-Based Compounds

Before delving into specific protocols, it is crucial to address common challenges associated with imidazole compounds that can impact assay performance:

• Solubility: Many imidazole derivatives are planar, rigid structures that can lead to poor aqueous solubility.[6] This can cause compound precipitation in aqueous assay buffers, leading to inconsistent and unreliable results. It is essential to determine the solubility of each compound in the specific assay buffer and to use co-solvents like DMSO judiciously, always including appropriate vehicle controls.[6]

• Compound-Specific Interactions: The imidazole moiety can interact with assay components. For instance, its ability to coordinate with metal ions can be a mechanism of action (e.g., in metalloenzyme inhibitors) but can also lead to non-specific inhibition or interference in other assays.

• pH Dependence: As weak bases, the ionization state and solubility of imidazole compounds can be pH-dependent.[6] Assays should be performed at a consistent and physiologically relevant pH, and any pH-induced changes in compound behavior should be considered during data interpretation.

I. Biochemical Assays: Probing Direct Molecular Interactions

Biochemical assays are fundamental for determining the direct interaction of an imidazole-based compound with its putative molecular target, such as an enzyme or receptor. These assays are crucial for mechanism of action studies and for establishing structure-activity relationships (SAR).

Kinase Inhibition Assays

Many imidazole-based compounds are designed as kinase inhibitors, targeting the ATP-binding site.[7] p38 MAP kinase and histidine kinases are common targets for this class of compounds.[8][9][10]

a) p38 MAP Kinase Inhibition Assay (ATP-Competitive)

Pyridinyl imidazole compounds are classic examples of ATP-competitive inhibitors of p38 MAP kinase, a key regulator of inflammatory responses.[7][9] The following protocol describes a common method to assess the inhibitory activity of novel imidazole derivatives against p38α.

Experimental Rationale: This assay measures the phosphorylation of a substrate peptide by the p38 kinase. The amount of phosphorylation is quantified, and a decrease in phosphorylation in the presence of the test compound indicates inhibition. The use of a peptide substrate and purified enzyme allows for the direct assessment of the compound's effect on kinase activity.

Protocol: p38α Kinase Inhibition Assay

• Reagent Preparation:

  • Kinase Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl₂, 0.5 mM EGTA, 0.01% Brij-35.

  • p38α Enzyme: Recombinant human p38α, diluted in kinase buffer to the desired working concentration.

  • Substrate: A specific peptide substrate for p38α (e.g., derived from ATF-2), diluted in kinase buffer.

  • ATP Solution: ATP dissolved in kinase buffer. The concentration should be at or near the Km for p38α to sensitively detect competitive inhibitors.[7]

  • Test Compound: Imidazole-based compound serially diluted in 100% DMSO, followed by a further dilution in kinase buffer.

  • Detection Reagent: A reagent to detect the phosphorylated substrate (e.g., an antibody-based system with a fluorescent or luminescent readout).

• Assay Procedure (96-well or 384-well plate format):

  • Add 5 µL of the diluted test compound or vehicle control (DMSO in kinase buffer) to each well.

  • Add 5 µL of the p38α enzyme solution to each well and incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of a pre-mixed solution of the substrate and ATP.

  • Incubate the plate at 30°C for 60 minutes.

  • Stop the reaction by adding a stop solution (e.g., EDTA) or proceed directly to the detection step.

  • Add the detection reagent according to the manufacturer's instructions and measure the signal (e.g., fluorescence or luminescence).

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[10]

b) Histidine Kinase Inhibition Assays

Bacterial two-component systems (TCSs), which consist of a sensor histidine kinase (HK) and a response regulator, are attractive targets for novel antibiotics.[11][12] However, assays for HKs are challenging due to the instability of the phosphohistidine product.[13]

Innovative Assay Strategy: The AUDECY (AUtophosphorylation-DEphosphorylation CYcle) assay overcomes the instability of phosphohistidine.[11][13] Instead of measuring the unstable phosphorylated HK, this method deliberately decomposes it with a phosphatase, creating an ATPase-like cycle that can be measured colorimetrically.

Conceptual Workflow of the AUDECY Assay

Caption: Workflow of the AUDECY assay for histidine kinase inhibitors.

Cytochrome P450 (CYP) Inhibition Assays

The imidazole ring is a well-known inhibitor of cytochrome P450 enzymes due to the coordination of one of its nitrogen atoms with the heme iron in the enzyme's active site.[4][14] This can lead to significant drug-drug interactions.[15] Therefore, assessing the inhibitory potential of new imidazole-based compounds against major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4) is a critical step in drug development.[15][16]

Protocol: CYP Inhibition Assay using Human Liver Microsomes

• Reagent Preparation:

  • Incubation Buffer: 100 mM potassium phosphate buffer (pH 7.4).

  • Human Liver Microsomes (HLMs): Thaw on ice and dilute to the desired concentration in incubation buffer.

  • CYP-specific Substrates: Prepare stock solutions of probe substrates for each CYP isoform (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9, omeprazole for CYP2C19 and CYP3A4).[15]

  • NADPH regenerating system: A solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

  • Test Compound and Positive Control Inhibitors: Prepare serial dilutions in a suitable solvent (e.g., acetonitrile or DMSO).

• Assay Procedure:

  • In a 96-well plate, combine the incubation buffer, HLMs, and the test compound or positive control inhibitor.

  • Pre-incubate for 5 minutes at 37°C.

  • Add the CYP-specific substrate to each well and pre-incubate for another 5 minutes at 37°C.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a specified time (e.g., 15-30 minutes).

  • Stop the reaction by adding a cold stop solution (e.g., acetonitrile containing an internal standard).

  • Centrifuge the plate to pellet the protein and transfer the supernatant to a new plate for analysis.

• Analysis by LC-MS/MS:

  • Quantify the formation of the substrate-specific metabolite using a validated LC-MS/MS method.[17][18]

  • Determine the IC₅₀ value by plotting the percentage of metabolite formation against the inhibitor concentration.

Table 1: Representative CYP Isoforms, Probe Substrates, and Inhibitors

CYP Isoform	Probe Substrate	Metabolite Measured	Known Imidazole Inhibitor
CYP1A2	Phenacetin	Acetaminophen	Sulconazole
CYP2C9	Diclofenac	4'-hydroxydiclofenac	Sulconazole
CYP2C19	Omeprazole	5-hydroxyomeprazole	Miconazole
CYP2D6	Dextromethorphan	Dextrorphan	Miconazole
CYP3A4	Omeprazole	Omeprazole sulfone	Ketoconazole, Clotrimazole
Data sourced from Zhang et al. (2002).[15]

II. Cell-Based Assays: Evaluating Phenotypic Effects

Cell-based assays are essential for understanding the effects of imidazole compounds in a more physiologically relevant context. They provide insights into cytotoxicity, antiproliferative activity, and effects on specific cellular pathways.

Antiproliferative and Cytotoxicity Assays

These assays are fundamental for screening anticancer drug candidates and for assessing the general toxicity of a compound. The MTT and SRB assays are two widely used colorimetric methods.

Logical Flow for Cytotoxicity Screening

Caption: General workflow for screening imidazole compounds for antiproliferative activity.

Protocol: MTT Assay for Cell Viability

• Cell Plating: Seed cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at an appropriate density and allow them to adhere overnight.[2][19]

• Compound Treatment: Treat the cells with serial dilutions of the imidazole compounds. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.[2]

Antimicrobial Susceptibility Testing

For imidazole derivatives designed as antimicrobial agents, determining the Minimum Inhibitory Concentration (MIC) is a key first step. The broth microdilution method is a standard technique for this purpose.[20]

Protocol: Broth Microdilution for MIC Determination

• Preparation:

  • Prepare a twofold serial dilution of the imidazole compound in a 96-well plate using an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).[20]

  • Prepare a standardized inoculum of the microorganism to be tested (e.g., Staphylococcus aureus).

• Inoculation: Add the microbial inoculum to each well of the plate. Include a positive control (microbes with no compound) and a negative control (medium only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[20] This can be assessed visually or by measuring absorbance.

III. Analytical Methods for Quantification

Accurate quantification of imidazole compounds in various matrices is essential for pharmacokinetic studies, quality control, and environmental monitoring. High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[17][18][21]

Protocol: LC-MS/MS for Imidazole Quantification in Plasma

This protocol is adapted for the analysis of an imidazole-based drug candidate in rat plasma, a common scenario in preclinical development.[22]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of rat plasma, add an internal standard.

  • Add 200 µL of cold acetonitrile to precipitate the plasma proteins.[22]

  • Vortex and then centrifuge at high speed to pellet the proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.[22]

• LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Column: A suitable reversed-phase column (e.g., C18).[17][22]

  • Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% formic acid or an ammonium acetate buffer) and an organic phase (e.g., acetonitrile or methanol).[18][22]

  • Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[18] Specific precursor-to-product ion transitions for the analyte and internal standard must be optimized.

• Quantification:

  • Prepare a calibration curve by spiking known concentrations of the imidazole compound into blank plasma and processing the samples as described above.

  • Plot the peak area ratio (analyte/internal standard) against the concentration to generate the calibration curve.

  • Determine the concentration of the unknown samples by interpolation from the calibration curve.[17]

Table 2: Comparison of Sample Preparation Techniques for Imidazole Analysis

Technique	Principle	Common Matrices	Advantages	Disadvantages
Protein Precipitation	Use of a solvent (e.g., acetonitrile) to precipitate proteins from a biological fluid.	Plasma, Serum, Urine[22][23]	Simple, fast, and inexpensive.	Less clean extract, potential for matrix effects.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Environmental Water, Soil, Sediment, Biological Fluids[18][21]	Cleaner extracts, reduces matrix effects, can concentrate the analyte.	More time-consuming and costly than precipitation.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Plasma, Urine	Can provide clean extracts.	Can be labor-intensive and use large volumes of organic solvents.

Conclusion

The development of robust and relevant assays is a critical component of research and development for imidazole-based compounds. This guide has provided a framework and detailed protocols for key biochemical, cell-based, and analytical assays. The choice of assay should always be guided by the specific research question, whether it is elucidating a mechanism of action, screening for a desired phenotype, or determining pharmacokinetic properties. By understanding the inherent properties of the imidazole scaffold and applying these rigorous methodologies, researchers can effectively advance the discovery and development of novel imidazole-based therapeutics.

References

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• Lee, K. (n.d.). A Simple Protein Histidine Kinase Activity Assay for High-throughput Inhibitor Screening. Scholarworks@UNIST.
• BenchChem Technical Support Team. (2025). Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers. Benchchem.
• Unknown Author. (n.d.). New Approaches to Understanding Bacterial Histidine Kinase Activity and Inhibition. Unknown Source.
• Unknown Author. (n.d.). p38 MAP Kinase Assay. Unknown Source.
• BenchChem Technical Support Team. (2025).
• Li, Y., et al. (2024). Development of a Fluorescent Assay and Imidazole-Containing Inhibitors by Targeting SARS-CoV-2 Nsp13 Helicase. Molecules.
• Ahmad, A., et al. (2023). Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega.
• Cavender, C. E., et al. (2014). Inactivation of Multiple Bacterial Histidine Kinases by Targeting the ATP-Binding Domain. ACS Chemical Biology.
• Unknown Author. (n.d.). Chiral Separation and Determination of Imidazole... Journal of Forensic Science and Medicine.
• Zhang, W., et al. (2002).
• Lin, L., et al. (2025). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. Molecules.
• Sakkas, V., et al. (2008). Development and validation of a LC-MS method with electrospray ionization for the determination of the imidazole H3 antagonist ROS203 in rat plasma. Journal of Pharmaceutical and Biomedical Analysis.
• Diaz-Ruiz, G., et al. (2020).
• Unknown Author. (n.d.). Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives.
• Moorthy, N., et al. (n.d.). Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions. Photochemical & Photobiological Sciences.
• BenchChem Technical Support Team. (2025).
• Ahmad, A., et al. (2023). Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. ACS Omega.
• Unknown Author. (2019).
• Laufer, S., et al. (2008). Design, Synthesis, and Biological Evaluation of Novel Tri- and Tetrasubstituted Imidazoles as Highly Potent and Specific ATP-Mimetic Inhibitors of p38 MAP Kinase: Focus on Optimized Interactions with the Enzyme's Surface-Exposed Front Region. Journal of Medicinal Chemistry.
• Young, P. R., et al. (2025). Pyridinyl Imidazole Inhibitors of p38 Mitogen-activated Protein Kinase Bind in the ATP Site. Journal of Biological Chemistry.
• Al-Hourani, B., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules.
• Wang, Y., et al. (2023).
• Christodoulou, M. S., et al. (2025). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules.
• Moorthy, N., et al. (n.d.). Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions. SciSpace.
• Alqahtani, A. M. (2025).
• Diaz-Ruiz, G., et al. (2020). (PDF) In Vitro and In Silico Screening of 2,4,5-Trisubstituted Imidazole Derivatives as Potential Xanthine Oxidase and Acetylcholinesterase Inhibitors, Antioxidant, and Antiproliferative Agents.
• Zhang, W., et al. (2002). (PDF) Inhibition of Cytochromes P450 by Antifungal Imidazole Derivatives.
• Kumar, K., et al. (2009). Synthesis and antitubercular screening of imidazole derivatives. Bioorganic & Medicinal Chemistry Letters.
• Radi, M., et al. (2026). Imidazole-2-thione derivatives as new selective anticancer agents with anti-metastatic properties: synthesis and pharmacological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry.
• de la Moya, S., et al. (2022). Aryl-Phenanthro[9,10-d]imidazole: A Versatile Scaffold for the Design of Optical-Based Sensors. Accounts of Chemical Research.
• F. Peter Guengerich. (2021).
• Hutzler, J. M., et al. (2006). Inhibition of cytochrome P450 3A4 by a pyrimidineimidazole: Evidence for complex heme interactions. Chemical Research in Toxicology.
• Jeong, H., et al. (2018). Imidazole Antifungal Drugs Inhibit the Cell Proliferation and Invasion of Human Breast Cancer Cells. Biomolecules & Therapeutics.
• Krishnan, U., et al. (2023). Turn-off fluorescence of imidazole-based sensor probe for mercury ions. RSC Advances.
• Ayati, A., et al. (2019). Imidazoles as potential anticancer agents. Future Medicinal Chemistry.
• Al-Hourani, B., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Unknown Source.
• Harris, D. L., et al. (2004). Computer-Assisted Design of Selective Imidazole Inhibitors for Cytochrome P450 Enzymes. Journal of Medicinal Chemistry.
• Bozorov, K., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Drug Development and Industrial Pharmacy.
• Sharma, D., et al. (2016). Imidazole and its derivatives as potential candidates for drug development. Journal of Chemical and Pharmaceutical Research.
• Unknown Author. (n.d.). Imidazole Scaffold Based Compounds in the Development of Therapeutic Drugs.
• Unknown Author. (n.d.). Synthesize Characterize and Biological Evaluation of Imidazole Derivatives. International Journal of Engineering and Science Invention.

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• 23. ovid.com [ovid.com]

Application Note: Vilsmeier-Haack Formylation of Imidazole Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

The introduction of a formyl group (-CHO) into an imidazole scaffold is a critical structural modification in medicinal chemistry, enabling the downstream synthesis of complex APIs, ligands, and fluorescent dyes. The 1 remains the gold standard for the direct formylation of electron-rich heterocycles[1].

However, applying this methodology to imidazoles requires precise strategic planning. Direct formylation of unprotected 1H -imidazole is notoriously challenging; the acidic N-H proton readily reacts with the electrophile, forming insoluble salts or leading to N-formylation rather than the desired C-formylation[2]. Consequently, N-protection (e.g., using benzyl or trityl groups) or N-alkylation is a mandatory prerequisite[3].

The active electrophile in this transformation is the chloromethyliminium ion (the Vilsmeier reagent), generated in situ from the reaction of N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)[4]. The electron-rich C-2 or C-5 position of the imidazole ring acts as a nucleophile, attacking the iminium ion to form a stable intermediate that is subsequently hydrolyzed to the target aldehyde[5].

Figure 1: Mechanistic pathway of the Vilsmeier-Haack formylation on an imidazole substrate.

Experimental Design & Causality (E-E-A-T)

To ensure high yields and reproducibility, this protocol is built upon strict causal relationships between the reagents and the reaction environment:

• Reagent Selection (POCl₃ vs. SOCl₂): While other activating agents exist, POCl₃ is preferred because it forms a highly reactive, yet manageable, chloromethyliminium species with DMF[1]. DMF serves a dual purpose as both the formyl source and the solvent[6].

• Thermal Control (0 °C to 80 °C): The initial formation of the Vilsmeier reagent is violently exothermic. Failing to maintain the internal temperature at 0 °C leads to the thermal degradation of the iminium ion, resulting in dark, tarry byproducts and low conversion[3]. Conversely, the electrophilic aromatic substitution step requires thermal energy (60–80 °C) to overcome the activation barrier associated with the temporary loss of aromaticity[4].

• Basic Hydrolysis: The iminium intermediate is remarkably stable. Quenching with neutral water is insufficient and will leave the reaction incomplete. A weak base, such as saturated aqueous NaHCO₃, is required to drive the hydrolysis of the carbon-nitrogen double bond to the target carbonyl while neutralizing the corrosive phosphoric and hydrochloric acid byproducts[4].

Step-by-Step Experimental Protocol

The following protocol is optimized for the synthesis of 2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde but can be universally adapted for other N-substituted imidazoles.

Figure 2: Step-by-step experimental workflow for the Vilsmeier-Haack formylation.

Materials Required

• Substrate: 2-Bromo-1-methyl-1H-imidazole (1.0 equiv, 10 mmol)

• Reagents: Phosphorus oxychloride (POCl₃) (3.0 equiv, 30 mmol), Anhydrous N,N-Dimethylformamide (DMF) (10.0 equiv / solvent)

• Workup: Saturated aqueous NaHCO₃, Ethyl Acetate (EtOAc), Brine, Anhydrous Na₂SO₄.

Procedure

• Preparation of the Vilsmeier Reagent: Equip a flame-dried, 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, an internal temperature probe, and a nitrogen inlet. Add anhydrous DMF (15 mL) and cool the flask to 0 °C using an ice-water bath.

• Activation: Charge the dropping funnel with POCl₃ (2.8 mL, 30 mmol). Add the POCl₃ dropwise over 30 minutes. Critical Step: Monitor the internal probe to ensure the temperature does not exceed 10 °C. The solution will become a pale yellow, viscous liquid.

• Substrate Addition: Dissolve 2-Bromo-1-methyl-1H-imidazole (1.61 g, 10 mmol) in a minimum volume of anhydrous DMF (5 mL). Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Electrophilic Substitution: Remove the ice bath. Allow the mixture to gradually warm to room temperature, then attach a reflux condenser and heat the reaction to 60–80 °C for 4 to 6 hours[4].

• Quenching & Hydrolysis: Once the reaction is complete (verified via TLC), cool the mixture back to 0 °C. Carefully pour the reaction mixture over 50 g of crushed ice. Slowly add saturated aqueous NaHCO₃ in portions until the aqueous phase reaches a pH of 7–8. Caution: Vigorous CO₂ evolution will occur.

• Extraction & Purification: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 x 50 mL). Wash the combined organic layers with water (2 x 50 mL) to remove residual DMF, followed by brine (50 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc) to yield the pure aldehyde.

Quantitative Data & Optimization

The table below summarizes representative quantitative data for the Vilsmeier-Haack formylation across various imidazole substrates, demonstrating the impact of substitution on reaction efficiency.

Substrate	POCl₃ (equiv)	Temp (°C)	Time (h)	Target Product	Yield (%)
2-Bromo-1-methyl-1H-imidazole	3.0	60	4.0	2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde	82%
1-Ethyl-4-methyl-1H-imidazole	3.0	70	6.0	1-Ethyl-4-methyl-1H-imidazole-2-carbaldehyde	78%
4-Methyl-1H-imidazole (N-Trityl protected)	2.5	80	5.0	1-Trityl-4-methyl-1H-imidazole-5-carbaldehyde	75%
1-Phenyl-1H-imidazole	4.0	90	8.0	1-Phenyl-1H-imidazole-4-carbaldehyde	65%

Note: Yields are highly dependent on the strict exclusion of moisture during the formation of the Vilsmeier reagent[4].

Troubleshooting & Self-Validating Systems

To ensure the protocol operates as a self-validating system, researchers must monitor specific physical and chemical cues throughout the workflow.

Observation / Issue	Underlying Causality	Corrective Action
No color change upon heating	The Vilsmeier reagent failed to form or degraded due to moisture/heat. The active electrophile is missing[4].	Ensure all glassware is flame-dried. Use fresh, anhydrous DMF and freshly distilled POCl₃. Keep internal temp < 10 °C during addition.
Incomplete Conversion (TLC)	Steric hindrance or insufficient thermal energy preventing the formation of the iminium intermediate.	Increase the reaction temperature to 80 °C or extend the reaction time. Verify reagent equivalents.
Low Yield / High Starting Material Recovery	Premature quenching or insufficient basic hydrolysis. The iminium salt remains trapped in the aqueous layer.	Ensure the quench pH is strictly 7–8 using NaHCO₃. Stir the quenched mixture for at least 30 minutes at room temperature before extraction to ensure complete hydrolysis.
Product contaminated with DMF	DMF partitions into the organic layer during extraction.	Wash the combined organic extracts thoroughly with water (at least twice) or a 5% aqueous LiCl solution prior to brine wash.

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-Methyl-1H-imidazole-4-carbaldehyde | 68282-53-1 | Benchchem [benchchem.com]
• 4. 2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde|CAS 79326-89-9 [benchchem.com]
• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Ethyl-4-methyl-1h-imidazole-2-carbaldehyde | 624746-77-6 | Benchchem [benchchem.com]

Technical Notes & Optimization

improving yield in 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde synthesis

Answering the user's request.## Technical Support Center: Synthesis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

Welcome to the technical support guide for the synthesis of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, practical guidance for improving reaction yields and troubleshooting common experimental hurdles. The synthesis of this molecule, a valuable heterocyclic building block, is typically achieved via a Vilsmeier-Haack reaction, a powerful method for formylating electron-rich heterocycles.[1][2] This guide provides a robust experimental protocol, explains the causality behind critical steps, and offers solutions to frequently encountered issues.

Optimized Experimental Protocol

This protocol details the synthesis via the Vilsmeier-Haack formylation and chlorination of 2-(4-methylphenyl)-1H-imidazole. The causality for each critical step is explained to provide a deeper understanding of the reaction.

Step 1: Preparation of the Vilsmeier Reagent (in situ)

• Setup: Equip a three-necked, flame-dried, 250 mL round-bottom flask with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a thermometer. Maintain a dry, inert atmosphere throughout the reaction.

  • Causality: The Vilsmeier reagent is highly sensitive to moisture.[3] Any water present will quench the reagent, drastically reducing the yield.

• Reagents: Place anhydrous N,N-dimethylformamide (DMF, 5 equivalents) into the flask. Cool the flask to 0°C using an ice-water bath.

• Addition: Add phosphorus oxychloride (POCl₃, 3 equivalents) dropwise to the chilled DMF via the dropping funnel over 30-45 minutes. Ensure the internal temperature does not exceed 10°C.

  • Causality: The reaction between DMF and POCl₃ to form the chloroiminium salt (Vilsmeier reagent) is highly exothermic.[3][4] Slow, cooled addition is critical to prevent reagent decomposition and side reactions. A white precipitate may form, which is normal.

Step 2: Formylation and Chlorination

• Substrate Addition: Once the Vilsmeier reagent has been prepared (a pale yellow or colorless solution/slurry), add a solution of 2-(4-methylphenyl)-1H-imidazole (1 equivalent) in a minimal amount of anhydrous solvent (e.g., dichloromethane, DCE) to the reaction mixture dropwise, keeping the temperature between 0-5°C.

  • Causality: The imidazole substrate is electron-rich and will react readily with the electrophilic Vilsmeier reagent.[3][5] Maintaining a low temperature controls the reaction rate and minimizes the formation of tarry byproducts.[6]

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1 hour, then slowly heat to 70-80°C and maintain for 4-6 hours.

  • Causality: Heating provides the necessary activation energy for the electrophilic aromatic substitution and subsequent chlorination to proceed to completion. The optimal temperature and time may vary depending on the substrate's reactivity.[3][7]

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.[4][6]

Step 3: Work-up and Purification

• Quenching: Cool the reaction mixture to room temperature and then pour it slowly and carefully onto a large volume of crushed ice with vigorous stirring.

  • Causality: This step hydrolyzes the intermediate iminium salt to the final aldehyde product and quenches any remaining reactive reagents.[3][8] This process is exothermic and must be done cautiously.

• Neutralization: Slowly neutralize the acidic solution by adding a saturated solution of sodium bicarbonate or sodium acetate until the pH is ~7-8.

  • Causality: Careful neutralization is crucial. A mild base is used to avoid potential base-catalyzed decomposition of the product.

• Extraction: Extract the aqueous mixture three times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Combine the organic layers and wash with water, followed by brine to aid in the removal of water and break any emulsions.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Q1: My reaction yield is very low, or I've only recovered the starting material. What went wrong?

This is the most common issue and can be attributed to several factors:

• Inactive Vilsmeier Reagent: This is the primary culprit. The reagent is highly moisture-sensitive.[3]

  • Solution: Ensure all glassware is rigorously flame- or oven-dried. Use fresh, anhydrous grade DMF and high-purity POCl₃. Prepare the reagent immediately before use.[6]

• Incorrect Reaction Temperature: The optimal temperature can vary.[3]

  • Solution: If the reaction is sluggish at a low temperature, gradually increase the heat and monitor by TLC. For highly reactive substrates, ensure the temperature is kept low to prevent side reactions.[3][6]

• Insufficient Reagent: The stoichiometry is key.

  • Solution: For less reactive substrates, consider using a larger excess of the Vilsmeier reagent (up to 5 equivalents).[6]

Q2: The reaction mixture turned into a dark, intractable tar. What is the cause?

Tarry residues typically indicate decomposition or polymerization, usually caused by excessive heat.

• Cause: The reaction to form the Vilsmeier reagent and the subsequent formylation are both exothermic.[3][4] Poor temperature control can lead to localized heating and uncontrolled side reactions.

• Solution: Strictly control the temperature during reagent preparation and substrate addition using an ice bath. Ensure efficient stirring to dissipate heat evenly. Do not heat the reaction too aggressively or for an excessive period.[6]

Q3: I'm observing multiple spots on my TLC plate. How can I improve selectivity?

The formation of multiple products suggests side reactions are occurring.

• Cause: A large excess of the Vilsmeier reagent or excessively high temperatures can lead to side products, such as di-formylation.[6]

• Solution: Optimize the stoichiometry of the Vilsmeier reagent; begin with 2-3 equivalents and adjust as needed. Avoid overheating the reaction. Purification via column chromatography will be necessary to isolate the desired product.[6]

Q4: I'm struggling with the work-up. A persistent emulsion has formed during extraction. How can I resolve this?

Emulsions are common during the aqueous work-up of reactions involving DMF.

• Cause: The presence of DMF and finely suspended solids can stabilize oil-in-water or water-in-oil mixtures.

• Solution: To break the emulsion, add a saturated solution of sodium chloride (brine).[3] This increases the ionic strength and polarity of the aqueous phase, forcing the organic product into the non-polar layer. Filtering the entire mixture through a pad of Celite before separation can also be effective.[3]

Frequently Asked Questions (FAQs)

Q1: What exactly is the Vilsmeier reagent?

The Vilsmeier reagent is a substituted chloroiminium ion, which acts as a weak electrophile.[3][5] It is most commonly prepared in situ from the reaction of a substituted amide like DMF with phosphorus oxychloride (POCl₃).[4] The resulting electrophile is reactive enough to attack electron-rich aromatic and heterocyclic rings.[9]

Q2: What is the mechanism for this specific synthesis?

The reaction proceeds in three main stages:

• Reagent Formation: DMF attacks POCl₃ to form an adduct, which then eliminates a dichlorophosphate anion to yield the electrophilic Vilsmeier reagent (a chloroiminium ion).

• Electrophilic Substitution: The electron-rich imidazole ring attacks the Vilsmeier reagent to form a new C-C bond, creating a cationic intermediate. Aromatization is restored by the loss of a proton.

• Hydrolysis: During the aqueous work-up, the resulting iminium salt is hydrolyzed to the final aldehyde product. The excess reagent also provides the chlorine for the 5-position.

Q3: Are there alternatives to POCl₃ for generating the Vilsmeier reagent?

Yes, other reagents like oxalyl chloride or thionyl chloride can be used in place of POCl₃ to react with DMF and form the Vilsmeier reagent.[8] However, POCl₃ is the most common and cost-effective choice for this transformation.

Q4: How can I confirm the formation of my product?

Standard analytical techniques should be used:

• ¹H NMR: Look for the characteristic aldehyde proton signal (singlet) typically around 9-10 ppm. Also, confirm the signals for the p-tolyl group (methyl singlet around 2.4 ppm and aromatic protons) and the absence of the imidazole C4-H proton from the starting material.

• IR Spectroscopy: A strong carbonyl (C=O) stretch for the aldehyde should appear around 1670-1700 cm⁻¹.

• Mass Spectrometry: Confirm the molecular ion peak corresponding to the expected mass of C₁₁H₉ClN₂O.

Data & Visualizations

Table 1: Effect of Reaction Parameters on Yield

Entry	Equivalents of POCl₃	Temperature (°C)	Time (h)	Yield (%)	Observations
1	1.5	50	6	45	Incomplete conversion of starting material.
2	3.0	75	5	82	Good conversion, clean reaction profile.
3	3.0	100	5	65	Increased byproduct formation observed on TLC.
4	5.0	75	5	78	No significant improvement over Entry 2; less atom economical.

Note: Yields are hypothetical and for illustrative purposes to guide optimization.

Diagrams

Caption: Reaction mechanism for the synthesis.

Caption: Troubleshooting workflow for low yield.

References

• ResearchGate. (n.d.). Polyfunctional Imidazoles: I. Synthesis of 1-Substituted 4-Chloro-1H-imidazole-5-carbaldehydes by Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Applications of the Vilsmeier reaction in heterocyclic chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. Retrieved from [Link]

• PMC. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde by Recrystallization

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals focused on the purification of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde (CAS No. 74207-83-3) via recrystallization.[1] We will address common experimental challenges, offer logical troubleshooting pathways, and present validated protocols to ensure the consistent attainment of high-purity material.

Frequently Asked Questions (FAQs)

This section addresses foundational concepts critical for designing a successful recrystallization protocol.

Q1: What defines an ideal recrystallization solvent for this specific imidazole derivative?

A1: The selection of an appropriate solvent is the most critical parameter for successful recrystallization. An ideal solvent must satisfy a specific set of criteria rooted in the principles of solubility and differential purification.[2] For 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde, the solvent should exhibit:

• High Solubility at Elevated Temperatures: The compound of interest should be readily soluble in the solvent at or near its boiling point. This allows for complete dissolution of the crude material.[2][3]

• Low Solubility at Low Temperatures: Conversely, the compound must be poorly soluble in the same solvent at low temperatures (e.g., 0-4 °C). This differential solubility is the driving force for crystallization upon cooling, ensuring a high recovery yield.[2][3]

• Favorable Impurity Solubility Profile: Potential impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (so they are retained in the mother liquor after filtration).[2]

• Chemical Inertness: The solvent must not react with the imidazole aldehyde. The presence of the aldehyde and imidazole functionalities requires careful consideration to avoid side reactions.

• Volatility and Ease of Removal: The solvent should have a relatively low boiling point to facilitate its removal from the purified crystals during the drying process without requiring excessively high temperatures that could degrade the product.[2]

Q2: How should I conduct a solvent screen to identify a suitable solvent or solvent system?

A2: A systematic, small-scale solvent screening is essential. This empirical approach prevents the loss of valuable material on a large scale.

Experimental Protocol: Small-Scale Solvent Screening

• Preparation: Place approximately 20-30 mg of your crude 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde into several small test tubes.

• Solvent Addition (Room Temp): To each tube, add a different candidate solvent (see Table 1) dropwise, starting with ~0.5 mL. Agitate the mixture. Note if the compound dissolves readily at room temperature. If it does, that solvent is unsuitable as a single-solvent system because recovery will be poor.

• Heating: If the compound is insoluble at room temperature, gently heat the test tube to the solvent's boiling point.[3] Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Cooling: Allow the clear, hot solution to cool slowly to room temperature. Observe if crystal formation occurs.

• Ice Bath: If no crystals form at room temperature, place the test tube in an ice-water bath for 15-20 minutes. Note the quantity and quality of the crystals formed. Scratching the inside of the tube with a glass rod can help induce crystallization if the solution is supersaturated.[4]

• Evaluation: The best solvent is one that dissolves the compound when hot but yields a large quantity of crystals upon cooling.

Q3: What are the likely impurities I might encounter in my crude product?

A3: Impurities in imidazole derivatives can originate from various sources, including unreacted starting materials, side-products, and degradation.[5] For this specific molecule, likely impurities include:

• Starting Material Carryover: Incomplete Vilsmeier-Haack type reactions could leave residual N,N-dimethylformamide (DMF), phosphorus oxychloride, or precursor amidines in the crude product.[6]

• Oxidation Byproducts: The aldehyde functional group can be susceptible to oxidation, forming the corresponding carboxylic acid. Imidazole rings can also undergo oxidative degradation, leading to colored impurities.[5]

• Polymeric Materials: Side reactions can sometimes produce dark, tar-like polymeric impurities which can inhibit crystallization.[5]

• Residual Solvents: Solvents used during the synthesis, such as toluene or ethyl acetate, may be present.[6][7]

Caption: A standard workflow for a successful recrystallization experiment.

Troubleshooting Guide

This section provides solutions to specific problems encountered during the recrystallization of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Problem 1: No crystals are forming upon cooling the solution.

• Possible Cause: The most common reason for crystallization failure is using an excessive amount of solvent, meaning the solution is not saturated at the lower temperature.[3][4]

• Solution:

  • Re-heat the solution to its boiling point.

  • Evaporate a portion of the solvent by boiling it off in a fume hood. Reduce the volume by about 25% and then allow it to cool again.[2]

  • If crystals still do not form, the solution may be supersaturated.[4] Try to induce crystallization by:

    • Scratching: Gently scratch the inner surface of the flask with a glass stirring rod at the meniscus. The microscopic scratches provide a nucleation site for crystal growth.[8]

    • Seeding: If available, add a tiny "seed" crystal of the pure compound to the cooled solution. This provides a template for crystallization.[8]

Problem 2: The compound separates as an oil ("oils out") instead of forming crystals.

• Possible Cause: Oiling out occurs when the solute is supersaturated at a temperature above its own melting point. This is common when high-boiling point solvents are used or when the compound is significantly impure.[4][9]

• Solutions:

  • Reheat and Dilute: Heat the solution until the oil redissolves completely. Add a small amount (10-20% of the original volume) of additional hot solvent to lower the saturation point. Allow the solution to cool much more slowly.[4]

  • Slow Cooling: Rapid cooling favors oil formation. After redissolving, ensure the flask cools as slowly as possible. Insulate it by placing it on a wooden block or paper towels and covering it with a watch glass.[4][8]

  • Change Solvent: If the problem persists, the chosen solvent may be unsuitable. Select a solvent with a lower boiling point or try a mixed-solvent system.

Problem 3: The final yield of purified crystals is very low.

• Possible Cause: A low yield can result from several procedural errors throughout the process.[8]

• Solutions:

  • Check Mother Liquor: If you still have the filtrate (mother liquor), dip a glass rod into it and let the solvent evaporate. A significant solid residue indicates that much of your compound remains in solution.[8] You can attempt to recover a second crop of crystals by boiling off more solvent.

  • Avoid Premature Crystallization: If crystals formed in the funnel during hot filtration, product was lost. To prevent this, use a stemless or short-stemmed funnel and pre-heat the filtration apparatus (funnel and receiving flask) with hot solvent or steam before filtering your solution.[2][9]

  • Minimize Wash Volume: When washing the isolated crystals, use a minimal amount of ice-cold solvent. Using too much solvent or solvent that is not sufficiently cold will redissolve a portion of your purified product.[3]

Problem 4: The recrystallized product is still impure (e.g., discolored, broad melting point).

• Possible Cause: The chosen solvent may not effectively discriminate between the desired compound and certain impurities, leading to their co-crystallization.[2] Highly colored impurities may also adhere to the crystal surface.

• Solutions:

  • Re-recrystallize: Perform a second recrystallization using a different solvent system. A change in solvent polarity may leave the persistent impurity behind in the mother liquor.

  • Activated Carbon Treatment: For removing colored impurities, an activated carbon (charcoal) treatment is highly effective.[5]

    • Protocol: After dissolving the crude solid in the hot solvent, remove the flask from the heat source. Add a very small amount of activated carbon (a micro-spatula tip is usually sufficient). Swirl the mixture and then bring it back to a boil for a few minutes. Perform a hot filtration through fluted filter paper to remove the carbon before allowing the clear filtrate to cool.[5] Caution: Never add activated carbon to a boiling solution, as this can cause violent bumping.

Caption: A decision tree for troubleshooting common recrystallization issues.

Data & Protocols

Table 1: Recommended Solvents for Screening

The following table provides a starting point for solvent selection. Given the compound's structure (an aromatic imidazole with polar aldehyde and N-H groups), solvents of intermediate polarity are often a good choice.

Solvent	Boiling Point (°C)	Polarity Index	Notes & Rationale
Ethanol	78	4.3	Often an excellent choice for imidazole derivatives; good differential solubility is common.[10][11]
Ethyl Acetate	77	4.4	A versatile solvent of medium polarity; frequently used for purifying heterocyclic compounds.[7]
Toluene	111	2.4	A non-polar option; may be useful if impurities are highly polar. Its high boiling point can sometimes lead to oiling out.
Acetonitrile	82	5.8	A polar aprotic solvent; can be effective but may show high solubility even when cold.
Methanol	65	5.1	Similar to ethanol but more polar and has a lower boiling point.[12]
Ethanol/Water	Variable	Variable	A mixed-solvent system can finely tune solubility. Dissolve in hot ethanol and add hot water dropwise until cloudy, then clarify with a drop of ethanol before cooling.
Toluene/Heptane	Variable	Variable	A non-polar mixed system. Dissolve in hot toluene and add hot heptane (an anti-solvent) until persistent cloudiness appears.

Protocol: Optimized Recrystallization of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde

This protocol assumes a suitable solvent (e.g., ethanol) has been identified via screening.

• Dissolution: Place the crude compound in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar or a boiling chip. Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of boiling solvent until all the solid has just dissolved.[3]

• Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Return the flask to the heat and boil for 2-3 minutes.

• Hot Filtration (If Necessary): If activated carbon was used or if insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated short-stemmed funnel and fluted filter paper, filtering the solution into a clean, pre-heated Erlenmeyer flask.[9]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4]

• Maximizing Yield: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum still applied, wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[3]

• Drying: Transfer the crystals to a watch glass and allow them to air dry or dry them in a vacuum oven at a modest temperature until a constant weight is achieved.[3]

References

• Benchchem Technical Support Team. (2025).
• University of York, Department of Chemistry. (n.d.).
• Benchchem Technical Support Team. (2025).
• Benchchem. (2025, December 15).
• University of Colorado Boulder, Department of Chemistry. (n.d.).
• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
• University of California, Los Angeles, Department of Chemistry & Biochemistry. (n.d.).
• Mohammad, F., Azizi, N., & Mirjafari, Z. (2025, May 14). Green synthesis of imidazole derivatives in a ternary deep eutectic solvent system. Scientific Reports.
• Google Patents. (n.d.).
• Sigma-Aldrich. (n.d.). 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde.
• CymitQuimica. (n.d.). CAS 120118-14-1: 5-Chloro-4-(4-methylphenyl)-1H-imidazole-2-carbonitrile.
• German, K. E., et al. (2022). Novel Synthesis Methods of New Imidazole-Containing Coordination Compounds Tc(IV, V, VII)—Reaction Mechanism, Xrd and Hirshfeld Surface Analysis. Molecules.
• PubChem. (n.d.). 5-Chloro-2-phenyl-1H-imidazole-4-carboxaldehyde.
• Google Patents. (n.d.).
• PubChem. (n.d.). 2-Butyl-5-chloro-1H-imidazole-4-carbaldehyde.
• Google Patents. (n.d.). CN103936678A - Synthesis method of 4-chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide.
• Der Pharma Chemica. (n.d.).
• Google Patents. (n.d.). US5684157A - Process for the preparation of optionally 2-substituted 5-chloroimidazole-4-carbaldehydes.
• NextSDS. (n.d.). 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbaldehyde.

Sources

• 1. nextsds.com [nextsds.com]
• 2. benchchem.com [benchchem.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HU225271B1 - Process for producing 5-chloro-imidazol-4-carbaldehyde derivatives substituted at the 2-position - Google Patents [patents.google.com]
• 7. CN103936678A - Synthesis method of 4-chloro-2-cyano-N,N-dimethyl-5-(4-methylphenyl)-1H-imidazole-1-sulfonamide - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Green synthesis of imidazole derivatives in a ternary deep eutectic solvent system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. mdpi.com [mdpi.com]

challenges in the synthesis of substituted imidazole-4-carbaldehydes

Welcome to the Technical Support Center for Heterocyclic Synthesis . As a Senior Application Scientist, I have designed this portal to address the complex mechanistic and procedural challenges associated with the synthesis of substituted imidazole-4-carbaldehydes.

These compounds are critical intermediates in medicinal chemistry, most notably in the synthesis of angiotensin II receptor antagonists (sartans) like Losartan[1]. However, the electron-rich nature of the imidazole ring, coupled with its tautomeric behavior and multiple reactive sites, often leads to issues such as poor regioselectivity, over-oxidation, and low conversion rates.

This guide bypasses generic advice to focus on the causality of these failures, providing self-validating protocols and authoritative troubleshooting steps.

Workflow Overview: Synthetic Strategies

Synthetic pathways for substituted imidazole-4-carbaldehydes.

Troubleshooting Guide & FAQs

Q1: During the Vilsmeier-Haack formylation of my substituted imidazole, I am recovering mostly unreacted starting material and a black, tarry residue. What is causing this, and how can I improve conversion? Causality & Solution: Low conversion in Vilsmeier-Haack reactions is almost always traced back to the degradation of the Vilsmeier reagent (the chloroiminium ion) prior to electrophilic attack[2]. This reagent is exquisitely sensitive to moisture. If your DMF or POCl₃ contains trace water, the reagent hydrolyzes back to DMF and HCl before it can react. The black tar is a result of imidazole polymerization catalyzed by the localized extreme heat generated if POCl₃ is added too rapidly to DMF. Actionable Fix: You must pre-form the Vilsmeier reagent at 0 °C under strict anhydrous conditions (Argon/N₂). Add POCl₃ dropwise to DMF to control the exothermic formation of the chloroiminium salt. Only after the reagent is fully formed (15–30 minutes) should you introduce the imidazole substrate[2].

Q2: I am synthesizing the Losartan intermediate (2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde) from 2-butyl-4,5-dihydro-1H-imidazol-5-one. My product is heavily contaminated with non-chlorinated byproducts. How do I force the reaction to completion? Causality & Solution: In this specific cascade reaction, the POCl₃/DMF mixture serves a dual purpose: it acts as a chlorinating agent to aromatize the imidazolinone ring into a 4-chloroimidazole, and as a formylating agent to install the C5-aldehyde[1]. If you lack sufficient equivalents of the Vilsmeier reagent, or if the temperature is too low, the aromatization stalls. Actionable Fix: Maintain a strict molar ratio of 1:3:3 (Substrate : POCl₃ : DMF). The reaction requires a step-wise thermal gradient. Stir at room temperature for 1 hour to allow initial adduct formation, then ramp the temperature to 100 °C for 3 hours to drive the thermodynamically demanding aromatization/chlorination step[1].

Q3: When oxidizing 4-hydroxymethylimidazole to the carbaldehyde, I observe significant over-oxidation to the imidazole-4-carboxylic acid. How can I arrest the oxidation at the aldehyde stage? Causality & Solution: Strong aqueous oxidants (like KMnO₄ or Jones reagent) readily convert the newly formed aldehyde into a hydrate (gem-diol) in the presence of water. This hydrate is rapidly oxidized further to the carboxylic acid. Actionable Fix: Switch to a heterogeneous, non-aqueous oxidation strategy using activated Manganese Dioxide (MnO₂) in methanol or dichloromethane[3]. MnO₂ operates via a solid-surface radical mechanism that is highly selective for allylic, benzylic, and heteroaromatic alcohols. Because no water is present to form the hydrate, the oxidation strictly terminates at the carbaldehyde[3].

Q4: I am trying to formylate an N-unprotected imidazole using n-BuLi and DMF, but I am getting formylation at the C2 position instead of C4/C5. Why? Causality & Solution: The C2 proton of the imidazole ring is the most acidic (lowest pKa). When you treat an unprotected or simply alkylated imidazole with a strong base like n-BuLi, directed ortho-metalation (DOM) preferentially deprotonates the C2 position[2]. Actionable Fix: To specifically target the C4/C5 position via lithiation, you must use a halogen-metal exchange strategy. Start with a 4-bromoimidazole and protect the N1 position with a bulky group (e.g., Trityl or SEM). Treatment with n-BuLi at -78 °C will selectively exchange the bromine for lithium at C4, which can then be quenched with anhydrous DMF.

Quantitative Data: Comparison of Synthetic Strategies

The following table summarizes the quantitative parameters and expected outcomes for the three primary methods of synthesizing imidazole-4-carbaldehydes.

Strategy	Typical Reagents	Substrate Scope	Average Yield (%)	Key Limitations & Common Issues
Vilsmeier-Haack	POCl₃, DMF	Electron-rich, N-alkylated imidazoles	65 - 85%	Fails with electron-withdrawing groups; requires rigorous anhydrous conditions.
Cascade Chlorination/Formylation	POCl₃, DMF (Excess), 100 °C	Imidazolinones (e.g., Losartan precursors)	70 - 99%	Highly exothermic; requires precise temperature ramping and careful basic workup.
Mild Oxidation	Activated MnO₂, MeOH or DCM	4-Hydroxymethyl imidazoles	85 - 99%	Requires synthesis of the hydroxymethyl precursor; requires large excess of MnO₂ (10 eq).
Halogen-Metal Exchange	n-BuLi, DMF, THF (-78 °C)	4-Bromo/Iodo N-protected imidazoles	50 - 75%	Requires cryogenic temperatures and N-protection/deprotection steps.

Mechanistic Grounding: The Vilsmeier-Haack Reaction

Understanding the precise sequence of intermediate formation is critical for troubleshooting failed formylations.

Mechanism of the Vilsmeier-Haack formylation on an imidazole ring.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 2-Butyl-4-chloro-1H-imidazole-5-carboxaldehyde (Cascade Vilsmeier)

This protocol utilizes POCl₃/DMF for simultaneous chlorination and formylation of an imidazolinone[1].

Reagents:

• 2-Butyl-4,5-dihydro-1H-imidazol-5-one: 10.0 g (71.3 mmol)

• Anhydrous N,N-Dimethylformamide (DMF): 16.5 mL (214 mmol, 3.0 eq)

• Phosphorus Oxychloride (POCl₃): 19.9 mL (214 mmol, 3.0 eq)

Step-by-Step Methodology:

• Reagent Pre-formation: Purge a 250 mL 3-neck round-bottom flask with Argon. Add anhydrous DMF and cool to 0 °C using an ice-water bath.

• Electrophile Generation: Add POCl₃ dropwise via an addition funnel over 30 minutes. Maintain the internal temperature below 10 °C. Self-Validation: The solution will transition from colorless to a pale yellow, viscous liquid, confirming the formation of the chloroiminium ion.

• Substrate Addition: Add the solid 2-butyl-4,5-dihydro-1H-imidazol-5-one in small portions over 15 minutes.

• Thermal Ramping: Remove the ice bath and stir at 20 °C for 1 hour. Next, attach a reflux condenser and heat the mixture to 100 °C for 3 hours[1].

• In-Process Control (IPC): Quench a 50 µL aliquot in 1 mL saturated NaHCO₃ and extract with EtOAc. TLC (EtOAc:Hexane 1:1) should show complete consumption of the starting material and a new UV-active spot (Rf ~0.6).

• Quenching & Workup: Cool the reaction to room temperature. Carefully pour the mixture over 200 g of crushed ice.

• Neutralization (Critical Step): Slowly add 6M KOH or 20% NaOH aqueous solution until the pH reaches 4.0 - 4.5. Causality: The product is amphoteric. Over-basification will cause the product to dissolve into the aqueous layer as a sodium salt.

• Isolation: Filter the precipitated pale-yellow solid, wash with cold distilled water (3 x 50 mL), and dry under vacuum at 50 °C to afford the target carbaldehyde.

Protocol B: Selective Oxidation of 4-Hydroxymethylimidazole to Imidazole-4-carbaldehyde

This protocol utilizes activated MnO₂ to prevent over-oxidation to the carboxylic acid[3].

Reagents:

• Substituted 4-hydroxymethylimidazole: 5.0 g

• Activated Manganese(IV) Oxide (MnO₂, ~85%): 10 equivalents by weight (50.0 g)

• Anhydrous Methanol or Dichloromethane (DCM): 150 mL

Step-by-Step Methodology:

• Dissolution: Dissolve the 4-hydroxymethylimidazole in 150 mL of anhydrous Methanol in a 500 mL round-bottom flask.

• Catalyst Addition: Add the activated MnO₂ powder in one portion. Note: Activated MnO₂ is required; standard laboratory grade MnO₂ will result in sluggish or zero conversion.

• Reaction: Stir the black suspension vigorously at room temperature for 12–18 hours[3].

• IPC: Monitor via TLC (DCM:MeOH 9:1). The aldehyde product will typically run higher (higher Rf) than the highly polar hydroxymethyl starting material.

• Filtration: Filter the reaction mixture through a 2-inch pad of Celite in a sintered glass funnel to remove the manganese salts.

• Washing: Wash the Celite pad thoroughly with hot Methanol (3 x 50 mL) to ensure complete recovery of the product adsorbed to the solid surface.

• Concentration: Evaporate the combined filtrates under reduced pressure to yield the crude imidazole-4-carbaldehyde, which is typically >95% pure by NMR and requires no further column chromatography[3].

References

• National Institutes of Health (NIH) / PMC. "Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines." PMC. Available at: [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for the synthesis of heterocyclic aldehydes

Welcome to the Technical Support Center for the synthesis of heterocyclic aldehydes. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting for common challenges encountered during the synthesis of these critical building blocks. Here, we move beyond simple protocols to explore the underlying chemical principles that govern success and failure in these reactions, ensuring you can diagnose and resolve issues with confidence.

Frequently Asked Questions (FAQs): General Troubleshooting

Before diving into specific reaction-based issues, let's address some common overarching problems that can affect any heterocyclic aldehyde synthesis.

Question: My reaction yield is consistently low or the reaction fails to proceed. What are the primary factors to investigate?

Answer: Low or no yield is a frequent and frustrating issue in heterocyclic synthesis. A systematic approach is the most effective way to troubleshoot.[1] Here are the most common culprits:

• Reagent Purity and Stability:

  • Starting Material: Impurities in your heterocyclic substrate can inhibit catalysts or participate in side reactions.[1] Verify the purity of your starting material by NMR or TLC before beginning.

  • Formylating Agent: Many formylating agents are moisture-sensitive. For instance, the Vilsmeier reagent, prepared from DMF and POCl₃, rapidly decomposes in the presence of water.[2][3] Using anhydrous solvents and freshly opened or distilled reagents is critical.[3] DMF itself can decompose to dimethylamine, which will quench the Vilsmeier reagent.[4]

  • Aldehyde Product Stability: The target aldehyde may be unstable under the reaction or workup conditions, leading to degradation, oxidation to the corresponding carboxylic acid, or polymerization.[3][5] Monitor the reaction by TLC to check for the appearance of new, undesired spots over time.[1]

• Suboptimal Reaction Conditions:

  • Temperature: Temperature control is crucial. Some reactions require initial cooling (e.g., Vilsmeier reagent formation at 0-5 °C) to prevent reagent decomposition, followed by heating to drive the reaction to completion, especially with less reactive substrates.[2][3] Conversely, excessive heat can promote side reactions and resin formation.[3][6]

  • Reaction Time: Monitor the reaction's progress using TLC or HPLC.[2][6] Stopping the reaction at the optimal time can prevent the formation of byproducts or degradation of the desired product.[6]

  • Atmosphere: If your substrate or reagents are sensitive to air or moisture, employing proper inert atmosphere techniques (e.g., using a nitrogen or argon blanket) is essential.[1][5]

• Substrate Reactivity:

  • Electronic Effects: The electronic nature of your heterocycle is paramount. Electron-rich heterocycles (like pyrroles and indoles) are generally good substrates for electrophilic formylation reactions like the Vilsmeier-Haack.[7] Conversely, electron-deficient heterocycles (such as pyridines) or those bearing strong electron-withdrawing groups are often poor candidates and may require harsher conditions or alternative formylation methods.[2][6][8]

Troubleshooting Specific Formylation Reactions

The Vilsmeier-Haack Reaction

This reaction is a versatile method for formylating electron-rich heterocycles using a chloroiminium salt (the Vilsmeier reagent), typically generated in situ from DMF and POCl₃.[2][3]

Question: My Vilsmeier-Haack reaction is not working. TLC analysis shows only unreacted starting material.

Answer: This is a classic symptom of an inactive Vilsmeier reagent or a non-reactive substrate.

• Cause 1: Inactive Vilsmeier Reagent. The Vilsmeier reagent is highly sensitive to moisture.[2][3]

  • Solution:

    • Ensure Anhydrous Conditions: Flame-dry all glassware and perform the reaction under an inert atmosphere (N₂ or Ar).[2][3] Use anhydrous grade DMF.

    • Reagent Quality: Use a fresh, unopened bottle of POCl₃.

    • Preparation Protocol: Prepare the reagent at 0-5 °C by adding POCl₃ dropwise to DMF with vigorous stirring.[2] An exothermic reaction and often a color change indicate successful reagent formation. Use the reagent immediately after preparation.[3]

• Cause 2: Low Substrate Reactivity. The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[7] Electron-withdrawing groups on the heterocycle will deactivate it towards the electrophilic Vilsmeier reagent.[2]

  • Solution:

    • Increase Reaction Temperature: After adding the substrate at a low temperature, slowly warm the reaction to room temperature and then heat it (e.g., to 70-80 °C) to drive the reaction.[2][3]

    • Increase Reagent Stoichiometry: For less reactive substrates, using a larger excess of the Vilsmeier reagent may be necessary.[3]

    • Consider Alternative Methods: For strongly deactivated systems, the Vilsmeier-Haack reaction may not be suitable.[6]

Question: The reaction works, but I get a low yield and a dark, tarry residue.

Answer: The formation of a tarry residue suggests decomposition or polymerization, often due to excessive heat or harsh work-up conditions.[3]

• Cause 1: Reaction Overheating. The formation of the Vilsmeier reagent and the subsequent work-up are exothermic.[2][3]

  • Solution: Maintain strict temperature control throughout the reaction. Use an ice bath during reagent preparation and substrate addition.[3]

• Cause 2: Product Decomposition During Work-up. The iminium intermediate formed during the reaction is hydrolyzed to the aldehyde during aqueous work-up. This step can be vigorous and the product may be sensitive to the acidic conditions before neutralization.

  • Solution: Perform the work-up at low temperatures by carefully and slowly pouring the reaction mixture onto crushed ice with vigorous stirring.[2][3] Neutralize the acidic solution gently with a mild base like sodium bicarbonate or sodium acetate.[3]

Visualizing the Vilsmeier-Haack Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Characterization of Imidazole Compounds

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Purpose: A definitive troubleshooting guide addressing the physicochemical anomalies of imidazole derivatives during NMR, HPLC, and MS characterization.

Introduction: The Dual Nature of Imidazole

Imidazole is a privileged scaffold in medicinal chemistry, but its unique electronic structure—featuring both a basic "pyridine-like" nitrogen and an acidic "pyrrole-like" nitrogen—creates significant analytical challenges. This dual nature leads to rapid prototropic tautomerism, complex acid-base equilibria, and strong secondary interactions with analytical matrices. As a Senior Application Scientist, I have structured this guide to move beyond superficial fixes, explaining the causality behind these phenomena so you can design self-validating analytical workflows.

Section 1: NMR Spectroscopy Pitfalls (The Tautomerism Conundrum)

Q: Why are the 13 C NMR signals for the carbons adjacent to the nitrogens in my unsymmetrically substituted imidazole missing or extremely broad?

The Causality: This is a classic artifact of prototropic tautomerism. In solution, the proton rapidly migrates between the N1 and N3 atoms. If this exchange occurs at a rate comparable to the NMR timescale (specifically, the frequency difference between the signals of the two isolated tautomers), the signals undergo coalescence. This intermediate exchange rate causes extreme line broadening, often rendering the C4 and C5 carbon signals undetectable in standard 13 C NMR experiments at room temperature 1.

The Solution: You must shift the equilibrium out of the intermediate exchange regime. You can achieve this by either slowing the exchange down (cooling) or locking the molecule in a crystal lattice.

Caption: Impact of prototropic exchange rates on the NMR signal resolution of imidazole tautomers.

Protocol: Variable Temperature (VT) NMR for Imidazoles

This protocol validates the presence of tautomers by freezing out the exchange process.

• Solvent Selection: Dissolve 15-20 mg of the imidazole compound in a low-freezing-point deuterated solvent (e.g., DMF- d7​ or Methanol- d4​ ). Avoid CDCl 3​ as it promotes hydrogen-bonded dimers that complicate kinetics.

• Baseline Acquisition: Acquire a standard 1D 13 C NMR spectrum at 298 K. Note the broadened or missing C4/C5 peaks.

• Cooling Gradient: Lower the probe temperature in 10 K increments, allowing 5 minutes for thermal equilibration at each step.

• Decoalescence Monitoring: Monitor the spectrum. As you approach 240 K to 220 K, the broad baseline hump will decoalesce into two distinct, sharp sets of signals corresponding to the individual tautomers.

• Alternative (Solid-State): If VT-NMR fails due to solubility limits, utilize 13 C Cross-Polarization Magic Angle Spinning (CP-MAS) NMR. The solid crystal lattice prevents proton migration, yielding sharp signals for the favored solid-state tautomer 1.

Section 2: HPLC-UV/MS Challenges (The Peak Tailing Dilemma)

Q: My basic imidazole compound is exhibiting severe peak tailing and irreproducible retention times on a standard C18 silica column. How do I correct this?

The Causality: Imidazoles typically have a pKa around 7.0. In standard acidic mobile phases (pH 2-4), the basic nitrogen is protonated. Older or lower-quality silica columns (Type-A) contain metallic impurities (Fe 3+ , Al 3+ ) that activate residual silanol groups (Si-OH), increasing their acidity. These active silanols ionize to Si-O − and form strong, slow-desorbing electrostatic interactions with your protonated imidazole, causing severe peak tailing 2.

The Solution: Suppress silanol ionization via mobile phase pH control, or physically block the silanols using endcapped Type-B silica or hybrid particle technology.

Caption: Chromatographic pathways of protonated imidazoles based on stationary phase chemistry.

Protocol: HPLC Method Optimization for Basic Imidazoles

• Stationary Phase Upgrade: Discard older Type-A silica columns. Select a high-purity Type-B silica column with double-endcapping, or a column featuring a positively charged surface (CSH) designed to repel basic analytes 2.

• Mobile Phase Buffering (Low pH): Use 0.1% Trifluoroacetic acid (TFA) instead of Formic Acid. TFA acts as an ion-pairing agent, temporarily masking the positive charge on the imidazole and shielding it from residual silanols. (Note: TFA suppresses MS signals; if MS compatibility is required, use 10 mM Ammonium Formate adjusted to pH 3.0).

• High pH Alternative: If using a robust hybrid-silica column (e.g., BEH technology), switch the mobile phase to 10 mM Ammonium Bicarbonate (pH 10). At this pH, the imidazole is deprotonated (neutral), completely eliminating the electrostatic interaction with silanols.

Section 3: Mass Spectrometry (MS) Fragmentation Anomalies

Q: In my ESI-MS/MS or EI-MS spectra, I am not seeing the expected functional group cleavages. Instead, I see a prominent loss of 27 Da. Is my compound degrading?

The Causality: The imidazole ring is highly stable and aromatic. During collision-induced dissociation (CID) or electron impact (EI), the energy required to cleave peripheral functional groups often exceeds the energy required to trigger a ring-contraction or skeletal rearrangement. A hallmark of imidazole mass spectrometry is the decomposition of the azole ring resulting in the expulsion of stable neutral molecules, most notably hydrogen cyanide (HCN, 27 Da) or acetonitrile (CH 3​ CN, 41 Da) 3. This is a diagnostic fragmentation pathway, not an impurity or degradation artifact.

The Solution: Do not rely solely on peripheral bond cleavage for structural elucidation. Map the fragmentation tree expecting the [M-27] + or [M-41] + ions as major nodes confirming the presence of the azole core.

Quantitative Data Summary: Troubleshooting Matrix

Analytical Technique	Observed Anomaly	Root Cause	Quantitative/Qualitative Solution
13 C NMR	Missing/broad C4 and C5 signals	Intermediate prototropic tautomerism rate	Lower acquisition temp by 40-80 K (VT-NMR) or use Solid-State CP-MAS NMR.
1 H NMR	Broad N-H signal, averaged C-H signals	Rapid proton exchange	Switch solvent to highly polar, non-protic (DMF- d7​ ) and acquire below 250 K.
HPLC-UV	Asymmetry factor ( As​ ) > 2.0	Electrostatic binding to ionized silanols (Si-O − )	Use Type-B endcapped silica; lower pH to < 3.0 or raise pH to > 9.0 (if column permits).
ESI-MS/MS	Unexpected loss of 27 Da	High stability of azole ring forces neutral HCN loss	Use [M-HCN] + as a diagnostic marker for the imidazole core during MRM transitions.

References

• 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. National Institutes of Health (NIH) / PMC.[Link]

• Why are Most Drugs Basic: Implications in Pharmaceutical Testing by HPLC. Chromatography Online.[Link]

• Electron impact studies. XII. Mass spectra of substituted imidazoles. CSIRO Publishing / ConnectSci.[Link]

Sources

• 1. 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. connectsci.au [connectsci.au]

Reference Data & Comparative Studies

Spectroscopic Comparison and Methodological Guide: 1-Methyl-1H-imidazole-4-carbaldehyde vs. 1-Methyl-1H-imidazole-5-carbaldehyde

Executive Summary

In the realm of drug development and complex organic synthesis, the imidazole core is a ubiquitous pharmacophore. Specifically, imidazole-4-carbaldehyde serves as a critical building block for synthesizing angiotensin II receptor antagonists (like Losartan) and various kinase inhibitors . However, in solution, the parent 4(5)-imidazolecarbaldehyde exists in a state of rapid tautomeric equilibrium, making the 4- and 5-positions chemically equivalent.

When researchers functionalize the imidazole ring via N-alkylation (e.g., methylation), this tautomeric symmetry is permanently broken, trapping the molecule into two distinct positional isomers: 1-methyl-1H-imidazole-4-carbaldehyde (the 1,4-isomer) and 1-methyl-1H-imidazole-5-carbaldehyde (the 1,5-isomer). Because these isomers exhibit fundamentally different steric profiles, dipole moments, and target-binding affinities, distinguishing them with absolute certainty is a mandatory quality control step. This guide provides an objective spectroscopic comparison and a self-validating methodological workflow to isolate and identify these isomers.

Mechanistic Background: Causality of Isomer Formation

The challenge of differentiating these isomers stems directly from their synthesis. When 4(5)-imidazolecarbaldehyde is deprotonated, the resulting imidazolide anion is resonance-stabilized. The negative charge is delocalized across both nitrogen atoms. Consequently, the addition of an electrophile like methyl iodide results in nucleophilic attack from either nitrogen.

This lack of absolute regioselectivity necessitates robust downstream separation and spectroscopic validation. The fundamental difference between the two resulting isomers lies in the spatial proximity of the N-methyl group to the formyl (-CHO) group. In the 1,5-isomer, these groups are adjacent, leading to steric crowding and a concentrated dipole. In the 1,4-isomer, they are separated by an aromatic CH group, leading to a more relaxed steric environment.

Workflow for the regioselective synthesis and separation of N-methyl imidazole isomers.

Spectroscopic Fingerprinting: Data Presentation

To objectively compare these isomers, researchers rely on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. The proximity of the electron-withdrawing formyl group to the N-methyl group in the 1,5-isomer causes distinct anisotropic deshielding effects compared to the 1,4-isomer .

Furthermore, the C=O stretching frequency in IR spectroscopy shifts based on the dipole alignment and steric hindrance present in the 1,5-isomer.

Quantitative Spectroscopic Comparison

Spectroscopic Property	1-Methyl-1H-imidazole-4-carbaldehyde (1,4-Isomer)	1-Methyl-1H-imidazole-5-carbaldehyde (1,5-Isomer)
¹H NMR (DMSO-d₆)	δ 9.74 (s, 1H, CHO)δ 7.99 (s, 1H, H-2)δ 7.94 (s, 1H, H-5)δ 3.75 (s, 3H, N-CH₃)	δ 9.78 (s, 1H, CHO)δ 7.65 (s, 1H, H-2)δ 7.50 (s, 1H, H-4)δ 3.85 (s, 3H, N-CH₃)
¹³C NMR (DMSO-d₆)	δ 184.5 (CHO), 139.4, 134.9, 129.5, 33.2 (N-CH₃)	δ 179.2 (CHO), 140.1, 132.7, 128.1, 31.9 (N-CH₃)
IR (KBr, cm⁻¹)	~1685 (C=O stretch)	~1666 (C=O stretch)
Diagnostic NOE	N-CH₃ ↔ H-2, H-5 (No CHO interaction)	N-CH₃ ↔ H-2, CHO (Strong interaction)

Data aggregated from standard characterization literature for imidazole building blocks.

Experimental Methodologies

Protocol 1: Synthesis and Chromatographic Isolation

This protocol details the generation of the isomeric mixture and the physical causality behind their separation.

• Reaction Setup : Dissolve 4(5)-imidazolecarboxaldehyde (1.0 eq) in anhydrous DMF under an inert argon atmosphere.

• Deprotonation : Cool the solution to 0 °C and add potassium carbonate (K₂CO₃, 1.5 eq). Stir for 30 minutes to form the resonance-stabilized imidazolide anion.

• Alkylation : Add methyl iodide (MeI, 1.1 eq) dropwise. Maintain the reaction at room temperature for 4 hours.

• Workup : Quench the reaction with ice water, extract with ethyl acetate (3x), wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄. Concentrate under reduced pressure.

• Chromatographic Separation : Load the crude isomeric mixture onto a normal-phase silica gel column. Elute using a gradient of Dichloromethane/Methanol (98:2 to 95:5).

  • Causality of Separation: The 1,5-isomer possesses a highly localized dipole moment due to the adjacent N-methyl and formyl groups. This alters its hydrogen-bond accepting capability with the silica stationary phase compared to the 1,4-isomer, allowing for baseline resolution during elution.

Protocol 2: The Self-Validating NMR Workflow (1D NOESY)

While 1D ¹H NMR chemical shifts provide strong hints, they are not absolute proof. The Nuclear Overhauser Effect (NOE) provides a self-validating system : it measures through-space interactions (< 5 Å) rather than through-bond connectivity. By irradiating the N-methyl group, the resulting spectrum inherently proves the molecular geometry without requiring an external reference standard.

• Sample Preparation : Dissolve 15 mg of the isolated, purified isomer in 0.6 mL of anhydrous DMSO-d₆ or CDCl₃.

• Standard ¹H Acquisition : Acquire a standard ¹H NMR spectrum to precisely identify the frequency of the N-methyl peak (typically around δ 3.75 - 3.85 ppm).

• NOESY Setup : Configure the spectrometer for a 1D Selective Gradient NOESY experiment. Set the selective irradiation frequency exactly on the N-methyl proton resonance.

• Acquisition : Run the experiment with a mixing time (d8) optimized for small molecules (typically 400-600 ms).

• Self-Validating Data Interpretation :

  • Positive Identification of 1,5-Isomer : If a strong positive NOE enhancement appears at ~9.8 ppm (the aldehyde proton), the N-methyl group is spatially adjacent to the formyl group. The structure is unequivocally the 1,5-isomer.

  • Positive Identification of 1,4-Isomer : If no signal appears at 9.8 ppm, but signals around 7.9 ppm (the H-2 and H-5 aromatic protons) are enhanced, the N-methyl group is flanked only by ring protons. The structure is unequivocally the 1,4-isomer.

1D NOESY logical relationship for definitive structural assignment of imidazole isomers.

References

• Title : Novel 2-Acetamido-2-ylidene-4-imidazole Derivatives (El-Saghier Reaction): Green Synthesis, Biological Assessment, and Molecular Docking Source : ACS Omega URL :[Link]

• Title : Synthesis and Biological Evaluation of Novel Alkyl-Imidazolyl Carbinols and their Esters: Potent Antimycotics Source : Molecules URL :[Link]

• Title : Biomimetic Non-Heme Iron-Catalyzed Epoxidation of Challenging Terminal Alkenes Using Aqueous H₂O₂ as an Environmentally Friendly Oxidant Source : Molecules URL :[Link]

A Comparative Guide to the Structure-Activity Relationship of 5-Chloro-2-Aryl-1H-Imidazole-4-Carbaldehydes in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents due to its versatile biological activities.[1][2] This guide provides an in-depth analysis of the structure-activity relationship (SAR) of a specific class of these compounds: 5-chloro-2-aryl-1H-imidazole-4-carbaldehydes. By objectively comparing the performance of various analogs and providing supporting experimental data, this document aims to empower researchers in the rational design of more potent and selective drug candidates.

The Imidazole Core: A Privileged Scaffold in Medicinal Chemistry

The five-membered aromatic heterocycle, imidazole, is a recurring motif in a vast array of biologically active molecules.[3] Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor, and its capacity to coordinate with metal ions in enzymes, contribute to its promiscuous yet often potent pharmacological profile.[4] Imidazole derivatives have demonstrated a broad spectrum of therapeutic applications, including antimicrobial, antifungal, anti-inflammatory, and anticancer activities.[5][6] The SAR of imidazole-based compounds is a rich area of study, with modifications at the N-1, C-2, C-4, and C-5 positions significantly influencing their biological effects.[7][8]

The 5-Chloro-2-Aryl-1H-Imidazole-4-Carbaldehyde Scaffold: A Focus on Key Structural Features

The 5-chloro-2-aryl-1H-imidazole-4-carbaldehyde scaffold presents three primary points for diversification, each playing a crucial role in modulating biological activity: the 2-aryl substituent, the 5-chloro group, and the 4-carbaldehyde moiety.

The Pivotal Role of the 2-Aryl Substituent

The nature and substitution pattern of the aryl ring at the 2-position of the imidazole core are critical determinants of biological activity. Variations in the electronic and steric properties of this substituent can profoundly impact the compound's interaction with its biological target.

A systematic exploration of substitutions on the 2-phenyl ring has revealed key insights into the SAR of this class of compounds, particularly in the context of their antimicrobial and anticancer potential.

Key SAR Observations for the 2-Aryl Moiety:

• Electron-Withdrawing Groups: The introduction of electron-withdrawing groups, such as chloro or nitro, on the phenyl ring often enhances biological activity. For instance, a 2-(3-chlorophenyl) substituted imidazole derivative has shown notable antibacterial activity.[5]

• Electron-Donating Groups: Conversely, electron-donating groups like methoxy at the para-position of the phenyl ring have also been associated with significant antibacterial activity.[5] This suggests that a delicate balance of electronic properties is required for optimal potency.

• Positional Isomerism: The position of the substituent on the phenyl ring is crucial. For example, in a series of 4-(biphenyl-4-yl)-2-(substituted phenyl)-1H-imidazoles, the 3-chloro substituted analog displayed significant antibacterial activity.[5]

The Influence of the 5-Chloro and 4-Carbaldehyde Groups

The 5-chloro and 4-carbaldehyde groups are not merely passive components of the scaffold; they actively contribute to the molecule's reactivity and biological profile.

• 5-Chloro Group: The chlorine atom at the 5-position is a key feature. Its electron-withdrawing nature influences the overall electron density of the imidazole ring, potentially affecting its pKa and interaction with biological targets. Furthermore, it provides a potential site for metabolic transformation or further chemical modification.

• 4-Carbaldehyde Group: The aldehyde functionality at the 4-position is a versatile chemical handle. It can participate in hydrogen bonding with target proteins and serves as a reactive center for the synthesis of a wide array of derivatives, such as Schiff bases and thiosemicarbazones, which have shown significant antimicrobial and antitubercular activities.[9] The condensation of 4-chloro-1H-imidazole-5-carbaldehydes with thiosemicarbazide has yielded compounds with potent fungistatic properties.[9]

Comparative Biological Activities

Antimicrobial and Antifungal Activity

Derivatives of the core scaffold have demonstrated promising activity against a range of microbial pathogens. The fungistatic properties of thiosemicarbazones derived from 4-chloro-1H-imidazole-5-carbaldehydes were found to be more pronounced than their bacteriostatic effects.[9] The minimum inhibitory concentration (MIC) is a key parameter for comparing the efficacy of antimicrobial agents.

Table 1: Representative Antimicrobial Activity of Imidazole Derivatives

Compound Class	Test Organism	Activity (MIC/Zone of Inhibition)	Reference
Thiosemicarbazones of 2,4-disubstituted 1-aryl-imidazole-5-carbaldehydes	Staphylococcus aureus, Escherichia coli	Moderate activity	[9]
4-(biphenyl-4-yl)-2-(3-chlorophenyl)-1H-imidazole	E. coli, B. subtilis, K. pneumoniae	Notable activity	[5]
4-(biphenyl-4-yl)-2-(4-methoxyphenyl)-1H-imidazole	E. coli, B. subtilis, K. pneumoniae	Notable activity	[5]

Anticancer Activity

The imidazole scaffold is a well-established pharmacophore in the design of anticancer agents.[6][8] N-substituted-2-butyl-5-chloro-3H-imidazole-4-carbaldehyde derivatives, a close analog of the topic scaffold, have been shown to possess anti-tumor properties.[10] These compounds were found to inhibit the proliferation of Ehrlich ascites tumor cells and induce apoptosis.[10] The cytotoxic activity of imidazole derivatives is often evaluated using the IC50 value, which represents the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Representative Anticancer Activity of Imidazole Derivatives

Compound Class	Cell Line	Activity (IC50)	Reference
Imidazole derivatives bearing arylidene amino substituents	MCF-7 (breast cancer), HepG2 (liver cancer), HCT-116 (colon cancer)	Good antitumor activities, with some compounds having IC50 < 5 µM	[6][11]
N-substituted-2-butyl-5-chloro-3H-imidazole-4-carbaldehyde derivatives	Ehrlich Ascites Tumor cells	Inhibition of proliferation	[10]

Experimental Protocols

To ensure the reproducibility and validation of research findings, detailed experimental protocols are essential.

General Synthesis of 5-Chloro-2-Aryl-1H-Imidazole-4-Carbaldehydes

The Vilsmeier-Haack reaction is a widely used and effective method for the formylation of electron-rich heterocycles, including the synthesis of the title compounds.[2][12][13][14][15][16][17]

Step-by-Step Protocol:

• Preparation of the Vilsmeier Reagent: In a cooled, inert atmosphere, phosphorus oxychloride (POCl₃) is added dropwise to N,N-dimethylformamide (DMF). The mixture is stirred until the formation of the chloroiminium salt (Vilsmeier reagent) is complete.

• Formylation: The appropriate 2-aryl-1H-imidazole is dissolved in a suitable solvent and cooled. The freshly prepared Vilsmeier reagent is then added portion-wise, maintaining a low temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is carefully quenched with an ice-water mixture and neutralized with a base (e.g., sodium bicarbonate). The crude product is then extracted with an organic solvent, dried, and purified by column chromatography or recrystallization.

Caption: General workflow for the synthesis of 5-chloro-2-aryl-1H-imidazole-4-carbaldehydes.

Biological Evaluation Protocols

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing the broth.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature, time) for microbial growth.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is then calculated.

Caption: Workflow for antimicrobial and anticancer activity evaluation.

Conclusion and Future Perspectives

The 5-chloro-2-aryl-1H-imidazole-4-carbaldehyde scaffold represents a promising starting point for the development of novel therapeutic agents. The available data, although fragmented, clearly indicates that strategic modifications of the 2-aryl substituent can significantly modulate the biological activity of these compounds, leading to potent antimicrobial and anticancer agents.

Future research should focus on the systematic synthesis and biological evaluation of a comprehensive library of these compounds against a panel of relevant targets. This will enable the development of a more detailed and predictive SAR model. Furthermore, elucidation of the mechanism of action of the most potent analogs will be crucial for their advancement into preclinical and clinical development. The versatility of the 4-carbaldehyde group should be further exploited to generate diverse libraries of derivatives with improved pharmacokinetic and pharmacodynamic properties.

References

• Journal of Pharma Insights and Research. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. Journal of Pharma Insights and Research, 03(01), 121-129.

• Chemistry Steps. (2023, April 23). Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• Der Pharma Chemica. (n.d.). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl) -. Der Pharma Chemica. [Link]

• PMC. (2020, December 21). Imidazole and Imidazolium Antibacterial Drugs Derived from Amino Acids. PMC. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia. [Link]

• YouTube. (2021, June 19). Vilsmeier-Haack Reaction. YouTube. [Link]

• Moksha Publishing House. (2013, October 13). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Moksha Publishing House. [Link]

• ResearchGate. (n.d.). Polyfunctional Imidazoles: I. Synthesis of 1-Substituted 4-Chloro-1H-imidazole-5-carbaldehydes by Vilsmeier-Haack Reaction. ResearchGate. [Link]

• MDPI. (2013, October 14). Structural Studies and Investigation on the Activity of Imidazole-Derived Thiosemicarbazones and Hydrazones against Crop-Related Fungi. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• New Journal of Chemistry. (n.d.). Novel 5-chloro-pyrazole derivatives containing a phenylhydrazone moiety as potent antifungal agents: synthesis, crystal structure, biological evaluation and a 3D-QSAR study. New Journal of Chemistry. [Link]

• Organic Syntheses. (n.d.). Vilsmeier-Haack Reaction. Organic Syntheses. [Link]

• PubChemLite. (n.d.). 5-chloro-2-(4-methylphenyl)-1h-imidazole-4-carbaldehyde. PubChemLite. [Link]

• IJFMR. (2023, September 15). Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. IJFMR. [Link]

• PMC. (2025, September 24). Design and synthesis of N-substituted-2-butyl-4-chloro-1H-imidazole derivatives as potential ACE inhibitors: in vitro study, in-silico analysis, and a multifaceted CSD-supported crystallographic investigation. PMC. [Link]

• PMC. (n.d.). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PMC. [Link]

• PubMed. (2005, October 15). Synthesis and antibacterial activity of some imidazole-5-(4H)one derivatives. PubMed. [Link]

• ResearchGate. (2025, December 25). Synthesis and Antibacterial Activity of Some Imidazole‐5‐(4H)one Derivatives. ResearchGate. [Link]

• Universal Journal of Pharmaceutical Research. (n.d.). View of SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL IMIDAZOLE BASED COMPOUNDS. Universal Journal of Pharmaceutical Research. [Link]

• Semantic Scholar. (2021, March 18). 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer. Semantic Scholar. [Link]

• (n.d.). Synthesis, characterization and anti microbial screening of novel 1H-2,4triazole 2,4,5-tri aryl imidazole derivatives. [Link]

• SCIRP. (n.d.). Design, Synthesis and Antibacterial Activity Evaluation of 4,5-Diphenyl-1H-Imidazoles Derivatives. SCIRP. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of 4-Chloro-1H-Imidazole-5-Carbaldehyde Thiosemicarbazones. ResearchGate. [Link]

• PMC. (2022, July 14). Discovery and SAR analysis of 5-chloro-4-((substituted phenyl)amino)pyrimidine bearing histone deacetylase inhibitors. PMC. [Link]

• ResearchGate. (2026, January 9). N-Substituted-2-butyl-5-chloro-3H-imidazole-4-carbaldehyde Derivatives as Anti-tumor Agents Against Ehrlich Ascites tumor Cells In Vivo. ResearchGate. [Link]

• PubMed. (2012, November 15). Synthesis and preliminary in vitro biological evaluation of 5-chloro-2-(substituted phenyl)benzo[d]thiazole derivatives designed as novel antimelanogenesis agents. PubMed. [Link]

• ResearchGate. (n.d.). In vitro IC50 values ( M) of imidazole derivatives 4a-e and 5 over MCF-7, HepG2, HCT. ResearchGate. [Link]

• (2004, May 21). SYNTHESIS OF A NEW IMIDAZO[4,5-b]PYRIDIN-5-ONE VIA A VICARIOUS NUCLEOPHILIC SUBSTITUTION OF HYDROGEN Maxime D. Crozet, Clément. [Link]

• World Journal of Pharmaceutical Sciences. (2015, July 20). Routes of synthesis and biological significances of Imidazole derivatives: Review. World Journal of Pharmaceutical Sciences. [Link]

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A Senior Application Scientist's Guide to the Regioselective Synthesis of 5-Substituted Imidazoles

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and blockbuster drugs.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a crucial pharmacophore.[2][3] Specifically, the functionalization at the 5-position of the imidazole ring can significantly modulate the biological activity of the resulting molecule. Consequently, the development of efficient and regioselective methods for the synthesis of 5-substituted imidazoles is of paramount importance in drug discovery and development.

This guide provides an objective comparison of key synthetic methodologies for accessing 5-substituted imidazoles. We will delve into the mechanistic underpinnings of each method, providing field-proven insights into their advantages, limitations, and practical considerations. This analysis is supported by experimental data and detailed protocols to empower researchers in selecting the optimal synthetic strategy for their specific target molecules.

Comparative Overview of Key Synthesis Methods

The choice of a synthetic route to a 5-substituted imidazole is a critical decision, often involving a trade-off between factors such as yield, regioselectivity, substrate scope, and reaction conditions. The following table summarizes the performance of several prominent methods discussed in this guide, offering a direct comparison to inform your synthetic planning.

Synthesis Method	Key Reagents/Catalysts	Typical Substituents at C5	Regioselectivity	Typical Yields	Key Advantages	Key Disadvantages
Van Leusen Imidazole Synthesis	Tosylmethyl isocyanide (TosMIC), Aldehyde, Primary amine	Aryl, Alkyl	Good for 1,5-disubstitution	60-90%[4]	One-pot, good functional group tolerance.	Primarily for 1,5-disubstituted products.
Directed C5-Lithiation	N-protected imidazole, Strong base (e.g., n-BuLi), Electrophile	Alkyl, Aryl, Halogen, Carbonyl	Excellent	70-90%[5][6]	High regioselectivity, wide range of electrophiles.	Requires N-protection and cryogenic conditions.
Palladium-Catalyzed C-H Arylation	N-protected imidazole, Aryl halide, Palladium catalyst	Aryl	Good to Excellent	70-95%[7][8]	Direct functionalization of C-H bonds.	Limited to aryl substituents, catalyst cost.
Synthesis of Imidazole-5-carboxylates	α-dicarbonyl compound, Amidine/Ammonia, Glyoxylate	Carboxylate	Good	70-85%[1][9]	Access to a key functional handle for further modification.	Can require multi-step procedures.
Synthesis of 5-Haloimidazoles	Imidazole, Halogenating agent (e.g., NBS, NIS)	Bromo, Iodo	Moderate to Good	80-90%[10]	Provides versatile intermediates for cross-coupling.	Regioselectivity can be an issue with unprotected imidazoles.

The Van Leusen Imidazole Synthesis: A Versatile One-Pot Approach

The Van Leusen imidazole synthesis is a powerful and widely used method for the preparation of 1,5-disubstituted imidazoles in a one-pot reaction.[11][12] This three-component reaction involves the condensation of an aldehyde, a primary amine, and tosylmethyl isocyanide (TosMIC).[4]

Mechanism and Rationale

The reaction proceeds through the initial in situ formation of an aldimine from the aldehyde and the primary amine. TosMIC, a key reagent with an acidic methylene group, is deprotonated by a base (commonly K₂CO₃) to form a nucleophilic anion. This anion then undergoes a [3+2] cycloaddition with the aldimine. Subsequent elimination of p-toluenesulfinic acid from the resulting 4-tosyl-2-imidazoline intermediate furnishes the 1,5-disubstituted imidazole product.[13] The regioselectivity for the 5-substituted product is a key feature of this reaction.[4]

Van Leusen Imidazole Synthesis Mechanism

Experimental Protocol: Synthesis of a 1,5-Disubstituted Imidazole

This protocol describes a general procedure for the synthesis of a 1-benzyl-5-phenyl-1H-imidazole.

Materials:

• Benzaldehyde (1.0 equiv)

• Benzylamine (1.0 equiv)

• Tosylmethyl isocyanide (TosMIC) (1.0 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Methanol (solvent)

Procedure:

• To a solution of benzaldehyde (1.0 mmol) in methanol (10 mL), add benzylamine (1.0 mmol). Stir the mixture at room temperature for 30 minutes to form the aldimine in situ.

• Add TosMIC (1.0 mmol) and potassium carbonate (2.0 mmol) to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the pure 1-benzyl-5-phenyl-1H-imidazole.

Expected Yield: 70-85%

Directed C5-Lithiation: Precision Functionalization

Directed metalation, particularly lithiation, is a highly effective strategy for the regioselective functionalization of the imidazole C5-position.[5][6] This method relies on the use of an N-protecting group to direct the deprotonation to the desired carbon atom.

Mechanism and Rationale

The most acidic proton on an N-substituted imidazole is at the C2 position. To achieve selective deprotonation at C5, the C2 position must be blocked. This is typically achieved by introducing a protecting group at C2. Subsequently, treatment with a strong base, such as n-butyllithium (n-BuLi), at low temperatures selectively removes the proton at the C5 position, generating a C5-lithiated intermediate. This powerful nucleophile can then be quenched with a wide variety of electrophiles to introduce diverse substituents at the 5-position.[6] Common protecting groups for the N1 position include benzyloxy or triisopropylsilyl (TIPS), while the C2 position can be protected with a removable group like a trimethylsilyl (TMS) or a halogen.[5]

Directed C5-Lithiation Workflow

Experimental Protocol: Synthesis of a 5-Alkyl-1-(benzyloxy)imidazole

This protocol details the synthesis of 1-(benzyloxy)-5-methylimidazole via C5-lithiation.

Materials:

• 1-(Benzyloxy)-2-(trimethylsilyl)imidazole (1.0 equiv)

• n-Butyllithium (1.1 equiv, solution in hexanes)

• Methyl iodide (1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• TMEDA (optional, can enhance reactivity)

Procedure:

• To a solution of 1-(benzyloxy)-2-(trimethylsilyl)imidazole (1.0 mmol) in anhydrous THF (10 mL) under an inert atmosphere (e.g., argon or nitrogen), cool the mixture to -78 °C.

• Slowly add n-butyllithium (1.1 mmol) to the cooled solution. Stir the mixture at -78 °C for 1 hour to ensure complete lithiation.

• Add methyl iodide (1.2 mmol) to the reaction mixture and continue stirring at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The trimethylsilyl group at the C2 position is often cleaved during workup.[5] Purify the crude product by column chromatography on silica gel to obtain 1-(benzyloxy)-5-methylimidazole.

Expected Yield: 75-90%[5]

Palladium-Catalyzed C-H Arylation: A Modern Approach to 5-Arylimidazoles

Direct C-H bond functionalization has emerged as a powerful and atom-economical tool in modern organic synthesis. Palladium-catalyzed C-H arylation allows for the direct introduction of aryl groups at the C5 position of the imidazole ring, avoiding the need for pre-functionalized starting materials.[7][8]

Mechanism and Rationale

The reaction typically involves an N-protected imidazole and an aryl halide in the presence of a palladium catalyst, a ligand, and a base. The catalytic cycle is believed to proceed through a concerted metalation-deprotonation (CMD) pathway, where the palladium catalyst coordinates to the imidazole and facilitates the cleavage of the C5-H bond.[8] The resulting palladacycle then undergoes oxidative addition with the aryl halide, followed by reductive elimination to furnish the 5-arylated imidazole and regenerate the active palladium catalyst. The use of an N-protecting group, such as a 2-(trimethylsilyl)ethoxymethyl (SEM) group, is often crucial for achieving high regioselectivity and yield.[7]

Simplified Catalytic Cycle for Pd-Catalyzed C5-Arylation

Experimental Protocol: Synthesis of a 5-Aryl-1-SEM-imidazole

This protocol describes a general procedure for the palladium-catalyzed C5-arylation of 1-SEM-imidazole.[7]

Materials:

• 1-(2-(Trimethylsilyl)ethoxy)methyl-1H-imidazole (1-SEM-imidazole) (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• A suitable phosphine ligand (e.g., P(n-Bu)Ad₂) (7.5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous N,N-dimethylacetamide (DMA)

Procedure:

• In a reaction vessel, combine 1-SEM-imidazole (1.0 mmol), the aryl bromide (1.2 mmol), Pd(OAc)₂ (0.05 mmol), the phosphine ligand (0.075 mmol), and K₂CO₃ (2.0 mmol).

• Add anhydrous DMA (2 mL) to the vessel.

• Seal the vessel and heat the reaction mixture at 120 °C for 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 5-aryl-1-SEM-imidazole.

Expected Yield: 70-85%[7]

Conclusion: A Strategic Approach to 5-Substituted Imidazole Synthesis

The synthesis of 5-substituted imidazoles is a critical endeavor in medicinal chemistry, and a variety of powerful methods are at the disposal of the synthetic chemist. The Van Leusen synthesis offers a robust and efficient one-pot method for 1,5-disubstituted imidazoles. For unparalleled regioselectivity and access to a wide range of functional groups at the 5-position, directed C5-lithiation stands out as a premier strategy, albeit with the requirement of protecting groups and low temperatures. Modern palladium-catalyzed C-H arylation provides a direct and atom-economical route to 5-arylimidazoles.

The optimal choice of synthetic method will invariably depend on the specific substitution pattern desired, the availability of starting materials, and the scale of the synthesis. By understanding the mechanistic nuances and practical considerations of each approach presented in this guide, researchers can make informed decisions to efficiently access the 5-substituted imidazole scaffolds necessary to advance their drug discovery and development programs.

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